1,3-Propanediamine, N-[3-(hexadecyloxy)propyl]-

• CAS: 66054-26-0

Core Science & Biosynthesis

A Senior Scientist's Guide to the Spectroscopic Elucidation of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine

Executive Summary

This technical guide provides a comprehensive, in-depth analysis of the spectroscopic methodologies required for the structural confirmation of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine (CAS: 66054-26-0). As a molecule combining a long lipophilic hexadecyloxy tail with a polar diamine head group, its characterization demands a multi-faceted analytical approach. This document moves beyond rote procedural descriptions to offer a field-proven, logic-driven workflow. We will explore the causality behind the selection of specific techniques—Fourier-Transform Infrared (FT-IR) Spectroscopy, Electrospray Ionization Mass Spectrometry (ESI-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy—and delve into the detailed interpretation of the resulting spectral data. This guide is intended for researchers and drug development professionals who require not just data, but a validated, trustworthy, and authoritative framework for structural elucidation.

Introduction to the Analyte: A Molecule of Dichotomous Nature

N-[3-(hexadecyloxy)propyl]-1,3-propanediamine is a compound of significant interest due to its amphiphilic character. Its structure is defined by three key domains: a 16-carbon saturated alkyl chain, an ether linkage, and a 1,3-propanediamine head. This unique combination of a primary and a secondary amine, linked to a long ether chain, imparts properties that are valuable in fields ranging from drug delivery to material science.

Molecular Identity:

• Molecular Formula: C₂₂H₄₈N₂O[1][2]

• Molecular Weight: 356.64 g/mol [2]

• Monoisotopic Mass: 356.37668 Da[1]

The unambiguous confirmation of this structure is paramount for ensuring material purity, understanding its behavior in formulations, and meeting regulatory standards. The following guide establishes a self-validating system for this purpose.

Caption: Molecular Structure of the Analyte.

The Analytical Workflow: A Strategy for Unambiguous Confirmation

A robust analytical strategy does not merely apply techniques in isolation; it employs them in a logical sequence where each step informs and validates the next. Our approach is designed for maximum efficiency and data integrity.

Caption: A Logic-Driven Spectroscopic Workflow.

This workflow begins with FT-IR as a rapid screen for the requisite functional groups. Mass spectrometry follows to provide the non-negotiable confirmation of molecular weight. Finally, NMR spectroscopy delivers the high-resolution data necessary to map the precise atomic connectivity, serving as the ultimate arbiter of the structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy: A Functional Group Fingerprint

FT-IR is the ideal first-pass technique. It is fast, requires minimal sample preparation, and provides an immediate "yes/no" answer to the presence of the key functional groups that define the molecule.

The Causality of Experimental Choice

For a waxy or viscous liquid like N-[3-(hexadecyloxy)propyl]-1,3-propanediamine, the Attenuated Total Reflectance (ATR) sampling technique is superior.[3][4] Traditional transmission methods would require dissolving the sample or pressing it into a pellet, adding time and potential artifacts. ATR allows for direct analysis of the neat sample, ensuring the resulting spectrum is a true representation of the material.[5] The IR beam interacts with only the first few microns of the sample, yielding a high-quality spectrum with minimal effort.[5]

Experimental Protocol: ATR-FT-IR

• Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and running a background spectrum.

• Sample Application: Apply a small amount of the neat sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Data Acquisition: Lower the instrument's pressure arm to ensure intimate contact between the sample and the crystal.

• Spectral Collection: Acquire the spectrum, typically by co-adding 16 or 32 scans over the range of 4000-400 cm⁻¹.

• Cleaning: Thoroughly clean the sample from the ATR crystal using an appropriate solvent.

Expected Spectrum and Interpretation

The spectrum is a composite of signals from its three structural domains. The presence of both primary and secondary amines will lead to a complex but highly informative N-H stretching region.[6][7][8][9]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity & Characteristics
N-H Stretch (Primary & Secondary Amine)	3500 - 3250	Medium, sharp. Likely multiple peaks due to symmetric/asymmetric R-NH₂ and single R₂-NH stretches.[6][8]
C-H Stretch (Alkyl Chain)	2950 - 2850	Strong, sharp. Will be the most intense feature due to the long C₁₆ chain.[7][10]
N-H Bend (Primary Amine)	1650 - 1580	Medium to weak, sharp. Diagnostic for the -NH₂ group.[6]
C-O-C Stretch (Ether)	1150 - 1085	Strong, sharp. Confirms the ether linkage.
N-H Wag (Primary & Secondary Amine)	910 - 665	Medium, broad.[6]

The simultaneous observation of strong aliphatic C-H stretches, a complex N-H stretching region, a primary amine N-H bend, and a strong C-O-C ether stretch provides powerful initial evidence confirming the gross structural features.

Mass Spectrometry (MS): Confirming Molecular Identity

Following functional group confirmation, MS provides the exact molecular weight—a critical piece of identifying data.

The Causality of Experimental Choice

For a polar, non-volatile molecule of this size, a soft ionization technique is essential to prevent excessive fragmentation and preserve the molecular ion.[11] Electrospray Ionization (ESI) is the technique of choice.[12][13][14] It transfers ions from solution into the gas phase gently, typically yielding a prominent protonated molecular ion, [M+H]⁺, which directly confirms the molecular weight.[15]

Experimental Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Calibrate the mass spectrometer using a known standard. Set the ESI source parameters (e.g., capillary voltage, nebulizing gas pressure, drying gas temperature) to optimal values for a compound of this mass.

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 100-500 Da).

Data Analysis: Molecular Ion and Fragmentation

The primary goal is to identify the protonated molecular ion.

• Expected [M+H]⁺: For a molecular formula of C₂₂H₄₈N₂O, the expected monoisotopic mass is 356.37668 Da. The ESI spectrum should show a prominent peak at m/z 357.38396 .[1]

While ESI is a soft technique, some in-source fragmentation can be induced to provide further structural information. The most probable fragmentation pathways for this molecule involve α-cleavage, which is the cleavage of a carbon-carbon bond adjacent to a heteroatom (in this case, nitrogen).[16][17][18] The loss of the largest alkyl group is typically favored.[16]

Caption: Primary α-cleavage Fragmentation Pathway.

Ion	m/z (monoisotopic)	Origin
[M+H]⁺	357.38	Protonated Molecular Ion
[C₂₂H₄₇N₂O]⁺	355.37	Loss of H radical (M-1) is common for amines.[16]
[C₆H₁₅N₂]⁺	115.12	α-cleavage at the secondary amine, losing the hexadecyloxypropyl group.
[C₁₉H₄₁NO]⁺	300.32	α-cleavage at the secondary amine, losing the aminopropyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR is the final and most powerful tool in this workflow, providing a detailed map of the carbon-hydrogen framework.

The Causality of Experimental Choice

Standard ¹H and ¹³C NMR are required. Given the presence of labile N-H protons, a D₂O exchange experiment is a self-validating necessity.[8] Shaking the sample with deuterium oxide will cause the N-H protons to exchange with deuterium; their corresponding signals will disappear from the ¹H NMR spectrum, confirming their identity.[8][18] Deuterated chloroform (CDCl₃) is a suitable solvent as it dissolves the amphiphilic molecule well.

Experimental Protocol: ¹H, ¹³C, and D₂O Exchange NMR

• Sample Preparation: Dissolve approximately 10-15 mg of the sample in ~0.7 mL of CDCl₃.[19][20] Add a small amount of tetramethylsilane (TMS) as an internal reference if not already present in the solvent.

• ¹H NMR Acquisition: Acquire a standard proton spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum.

• D₂O Exchange: Add 1-2 drops of D₂O to the NMR tube, shake vigorously for ~30 seconds, and allow the layers to settle. Re-acquire the ¹H NMR spectrum. The signals corresponding to N-H protons will have vanished or significantly diminished.

¹H NMR Spectral Interpretation

The spectrum can be logically divided into distinct regions.

Assignment (Protons on Carbon)	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Integration
-CH₃ (terminal)	~0.88	Triplet	3H
-(CH₂)₁₄- (bulk alkyl)	~1.26	Broad singlet/multiplet	28H
-O-CH₂-CH₂-	~1.58	Multiplet	2H
-CH₂-CH₂-NH-	~1.75	Multiplet	2H
-NH-CH₂-CH₂-CH₂-NH₂	~1.80	Multiplet	2H
-CH₂-NH-CH₂-	~2.70	Multiplet	4H
-CH₂-NH₂	~2.85	Triplet	2H
-O-CH₂- (ether)	~3.40	Triplet	2H
-NH and -NH₂	0.5 - 5.0	Broad, variable	3H (disappears with D₂O)

¹³C NMR Spectral Interpretation

The proton-decoupled ¹³C spectrum will show distinct signals for each unique carbon environment.

Assignment (Carbon)	Expected Chemical Shift (δ, ppm)
-CH₃ (terminal)	~14.1
-(CH₂)₁₄- (bulk alkyl)	~22.7 - 31.9
-CH₂-NH-CH₂-	~30-35
-N-CH₂- carbons	~40-50
-O-CH₂- carbons	~65-75

Data Synthesis and Final Structural Confirmation

The power of this workflow lies in the convergence of data.

• FT-IR confirmed the presence of N-H (primary and secondary), C-H (aliphatic), and C-O (ether) functional groups.

• ESI-MS confirmed the molecular weight with a high-accuracy mass measurement of the [M+H]⁺ ion at m/z 357.38.

• NMR provided the definitive evidence:

  • ¹H NMR showed the correct integration ratios for the terminal methyl group, the long alkyl chain, and the distinct methylene groups adjacent to the oxygen and nitrogen atoms.

  • The D₂O exchange experiment unambiguously identified the 3 N-H protons.

  • ¹³C NMR showed the correct number of carbon signals in the chemical shift regions characteristic of a long-chain aliphatic ether-diamine.

Together, these self-validating datasets provide an unassailable confirmation of the structure of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine.

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A Technical Guide to the Self-Assembly and Micellization of Long-Chain N-alkoxypropyl-1,3-propanediamines for Advanced Drug Delivery Applications

Executive Summary: The spontaneous self-assembly of amphiphilic molecules into ordered structures, particularly micelles, represents a cornerstone of modern drug delivery science. Among the vast array of surfactants, long-chain N-alkoxypropyl-1,3-propanediamines have emerged as a compelling class of cationic amphiphiles. Their unique molecular architecture, featuring a tunable hydrophobic alkoxy tail and a pH-sensitive 1,3-propanediamine headgroup, offers a versatile platform for encapsulating poorly soluble drugs and facilitating their delivery. This guide provides a detailed exploration of the fundamental principles governing the micellization of these compounds. It delves into the molecular driving forces, critical influencing factors, and authoritative experimental protocols for characterization. By synthesizing core scientific principles with practical, field-proven methodologies, this document serves as an in-depth resource for researchers, chemists, and drug development professionals aiming to harness the potential of N-alkoxypropyl-1,3-propanediamine-based systems.

The Foundation: Principles of Amphiphilic Self-Assembly

The behavior of N-alkoxypropyl-1,3-propanediamines in aqueous media is governed by the fundamental principles of amphiphilicity. These molecules possess two distinct moieties with opposing affinities for water: a non-polar, water-fearing (hydrophobic) tail and a polar, water-loving (hydrophilic) headgroup.

1.1. The Hydrophobic Effect: The Primary Driving Force When introduced into water, the hydrophobic alkyl tails disrupt the highly ordered hydrogen-bonding network of water molecules, forcing them into a cage-like structure around the tails. This is an entropically unfavorable state. To minimize this disruption and increase the overall entropy of the system, the amphiphiles spontaneously assemble in such a way that the hydrophobic tails are shielded from the water.[1][2] This phenomenon, known as the hydrophobic effect, is the principal thermodynamic driving force for micellization.

1.2. The Critical Micelle Concentration (CMC) At low concentrations, the amphiphiles exist as individual molecules (monomers) in the bulk solution and at the air-water interface. As the concentration increases, a point is reached where the interface becomes saturated. Beyond this threshold, known as the Critical Micelle Concentration (CMC), the monomers begin to aggregate into spherical or ellipsoidal structures called micelles.[3] Within a micelle, the hydrophobic tails form a liquid-like core, effectively creating a nano-scale oil droplet, while the hydrophilic headgroups form a solvated outer shell, or corona, that interfaces with the bulk aqueous phase. The CMC is a sharp thermodynamic transition point and a critical parameter for any surfactant system.

1.3. Micellar Systems in Drug Delivery The unique core-shell structure of micelles makes them exceptional candidates for drug delivery.[4] Hydrophobic drug molecules, which have poor aqueous solubility, can be partitioned into the hydrophobic core, thereby increasing their bioavailability.[5][6] The hydrophilic shell provides a stable interface with the physiological environment, protecting the drug payload from degradation and preventing premature release.[7][8]

Molecular Architecture: N-alkoxypropyl-1,3-propanediamines

The specific self-assembly behavior of this class of surfactants is a direct consequence of its distinct molecular components.

2.1. The Hydrophobic Domain: The Long-Chain Alkoxy Group The hydrophobic part consists of a long alkyl chain (e.g., C8 to C16) connected to a propyl spacer via an ether linkage.[9][10] The length of this alkyl chain is a dominant factor in determining the molecule's hydrophobicity. A longer chain results in a stronger hydrophobic effect, which leads to a logarithmic decrease in the CMC; fewer molecules are needed to reach the concentration at which self-assembly becomes thermodynamically favorable.[3][5][11]

2.2. The Hydrophilic Headgroup: The 1,3-Propanediamine Moiety The headgroup is a 1,3-propanediamine structure, which contains two amine functional groups.[12] These amines can be protonated in aqueous solution, rendering the headgroup cationic. The presence of two amines means the headgroup's net charge is highly dependent on the solution's pH.[3][13] At lower (acidic) pH, both amines are likely to be protonated, resulting in a +2 charge. As the pH increases, the amines will deprotonate, reducing the net positive charge. This pH-responsiveness is a key feature, as the electrostatic repulsion between headgroups significantly influences micelle formation and stability.

Caption: General molecular structure of an N-alkoxypropyl-1,3-propanediamine.

Controlling Micellization: Key Influencing Factors

The transition from monomers to micelles is not static; it is a dynamic equilibrium that can be precisely controlled by manipulating several experimental parameters. Understanding these factors is critical for designing effective drug delivery systems.

Caption: Dynamic equilibrium between monomers and a self-assembled micelle.

The table below summarizes the primary factors that modulate the CMC and resulting micelle size.

Factor	Effect on CMC	Effect on Micelle Size	Rationale
Increase Hydrophobic Chain Length	Decreases	Increases	Enhances the hydrophobic effect, promoting aggregation at lower concentrations. A larger core is required to accommodate longer chains.[3][11]
Increase pH (towards pKa)	Increases	May Decrease	Deprotonation reduces the positive charge on the diamine headgroup, lessening electrostatic repulsion. However, approaching neutrality can lead to precipitation. Strong repulsion at low pH keeps micelles smaller.[3][13][14]
Addition of Electrolytes (e.g., NaCl)	Decreases	Increases	Counterions from the salt shield the electrostatic repulsion between the charged headgroups, allowing them to pack more closely and facilitating micelle formation at lower concentrations.[11][13]
Increase Temperature	Variable	Variable	The effect is complex for ionic surfactants. It can disrupt the structured water around the hydrophobic tails (favoring micellization) but also increase monomer solubility (disfavoring it).[3][11]

Experimental Characterization: Protocols and Workflow

A robust characterization of micellar systems is essential to ensure their suitability for drug delivery applications. This involves determining the CMC, measuring particle size and distribution, and assessing stability in relevant biological media.

Caption: A logical workflow for the characterization of micellar systems.

Protocol: Determination of Critical Micelle Concentration (CMC) via Surface Tensiometry

Rationale: This method is based on the principle that surfactant monomers reduce the surface tension of water. Once micelles form at the CMC, the monomer concentration in the bulk remains relatively constant, and thus the surface tension plateaus.[13]

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of the N-alkoxypropyl-1,3-propanediamine surfactant in deionized water, ensuring the concentration is well above the expected CMC (e.g., 10-100 mM).

• Serial Dilutions: Prepare a series of dilutions from the stock solution. It is crucial to use a logarithmic dilution series to accurately capture the transition point.

• Instrumentation: Use a force tensiometer equipped with a Du Noüy ring or Wilhelmy plate. Calibrate the instrument with deionized water.

• Measurement: For each dilution, measure the equilibrium surface tension. Allow sufficient time for each measurement to stabilize, as monomer diffusion to the interface is not instantaneous.

• Data Analysis: Plot the measured surface tension (γ) as a function of the logarithm of the surfactant concentration (log C). The data will show two distinct linear regions. The CMC is determined from the intersection point of the two lines.

Protocol: Micelle Size and Polydispersity Analysis using Dynamic Light Scattering (DLS)

Rationale: DLS measures the time-dependent fluctuations in the intensity of scattered light, which are caused by the Brownian motion of particles. The rate of these fluctuations is related to the particle's diffusion coefficient, which in turn is used to calculate the hydrodynamic diameter via the Stokes-Einstein equation.

Methodology:

• Sample Preparation: Prepare a surfactant solution at a concentration significantly above the determined CMC (e.g., 10x CMC) to ensure the predominance of micelles. Filter the solution through a low-protein-binding syringe filter (e.g., 0.22 µm) directly into a clean DLS cuvette to remove dust and large aggregates.

• Instrument Setup: Set the instrument parameters, including the solvent viscosity and refractive index (for water at the measurement temperature) and the measurement angle (typically 90° or 173°).

• Equilibration: Allow the sample to thermally equilibrate inside the instrument for several minutes before starting the measurement.

• Data Acquisition: Perform multiple measurements (e.g., 3-5 runs) to ensure reproducibility.

• Data Interpretation: The primary outputs are the Z-average diameter (an intensity-weighted mean hydrodynamic size) and the Polydispersity Index (PDI). A low PDI value (< 0.2) indicates a monodisperse or narrowly distributed sample, which is highly desirable for drug delivery applications.

Protocol: Assessing Micelle Stability in Serum using a FRET-Based Assay

Rationale: This assay uses Förster Resonance Energy Transfer (FRET) to monitor the integrity of micelles in a complex biological medium like serum.[15] A FRET pair of hydrophobic dyes (e.g., DiO as the donor, DiI as the acceptor) is co-encapsulated within the micelle core. When the micelles are intact, the dyes are in close proximity, and excitation of the donor leads to energy transfer and emission from the acceptor. If the micelles disassemble, the dyes diffuse apart, disrupting FRET and leading to an increase in donor emission and a decrease in acceptor emission.

Methodology:

• FRET Micelle Preparation: Prepare the FRET-labeled micelles by adding small aliquots of concentrated dye solutions (in an organic solvent) to the surfactant solution during micelle formation, followed by removal of the organic solvent.

• Incubation: Incubate the FRET-micelles in a physiologically relevant medium (e.g., fetal bovine serum, FBS) at 37°C. A control sample should be incubated in a buffer like PBS.

• Fluorescence Measurement: At various time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot of the incubation mixture and measure the fluorescence emission spectra using a plate reader or fluorometer. Excite at the donor's excitation wavelength (e.g., ~480 nm for DiO).

• Data Analysis: Calculate the FRET ratio (Acceptor Intensity / Donor Intensity). A decrease in this ratio over time indicates micelle disassembly.[15] The results provide critical insight into the kinetic stability of the formulation in a biologically relevant environment.

Applications and Considerations in Drug Development

The ultimate goal of designing these micellar systems is to improve therapeutic outcomes. The unique properties of N-alkoxypropyl-1,3-propanediamines offer several advantages.

5.1. Encapsulation and Solubilization The primary application is the encapsulation of hydrophobic APIs. The nonpolar core of the micelles acts as a reservoir, significantly increasing the apparent aqueous solubility of drugs that would otherwise be difficult to formulate.[16]

5.2. pH-Responsive Drug Release The pH-sensitive nature of the diamine headgroup can be exploited for triggered drug release. In the acidic microenvironment of a tumor or within the endo-lysosomal pathway of a cell (pH 5.0-6.5), the headgroups can become more protonated. The increased electrostatic repulsion can destabilize the micelle, leading to its disassembly and the release of the encapsulated drug payload.

Caption: Schematic of pH-triggered drug release from a micellar carrier.

5.3. Stability and In Vivo Fate A critical challenge for all micellar drug carriers is maintaining stability upon extreme dilution in the bloodstream.[7] The concentration of the injected formulation will rapidly drop below the CMC, creating a thermodynamic driving force for disassembly. Therefore, surfactants with very low CMCs are preferred. Furthermore, interactions with serum proteins can accelerate micelle dissociation.[15] The stability assays described in Section 4.3 are crucial for predicting in vivo performance.

Conclusion

Long-chain N-alkoxypropyl-1,3-propanediamines represent a highly adaptable and promising class of amphiphiles for advanced drug delivery. Their self-assembly into micellar nanostructures is governed by a well-understood interplay of molecular architecture and environmental conditions. By carefully tuning the hydrophobic chain length and leveraging the pH-sensitivity of the diamine headgroup, researchers can design sophisticated carriers for hydrophobic drugs. The experimental protocols detailed herein provide a robust framework for the systematic characterization of these systems, ensuring that only the most stable and effective formulations advance toward clinical applications. Future work will likely focus on further modifying the headgroup to attach targeting ligands, creating "smart" micelles that not only solubilize drugs but also actively deliver them to specific tissues or cells.

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• Factors affecting critical micelle concentration and micellar size - Pharmaceutical. (n.d.). Pharmaceutical. [Link]

• Micellization and Solvation Properties of Newly Synthesized Imidazolium- and Aminium-Based Surfactants - PMC. (n.d.). NIH. [Link]

• Characterization of Micelle Formation by the Single Amino Acid-Based Surfactants Undecanoic L-Isoleucine and Undecanoic L-Norleucine in the Presence of Diamine Counterions with Varying Chain Lengths. (2023). NSF Public Access Repository. [Link]

• Surfactant–Solvent Interaction Effects on the Micellization of Cationic Surfactants in a Carboxylic Acid-Based Deep Eutectic Solvent | Langmuir - ACS Publications. (2017). ACS Publications. [Link]

• Stability of Self-Assembled Polymeric Micelles in Serum - PMC. (2011). NIH. [Link]

• Polymeric micelle stability | Shoichet Lab - University of Toronto. (n.d.). University of Toronto. [Link]

• Strategies to improve micelle stability for drug delivery - PMC. (n.d.). NIH. [Link]

• 1,3-Propanediamine, N-[3-(C8-10-alkyloxy)propyl] derivs. - Substance Details - SRS | US - EPA. (2025). EPA. [Link]

• 1,3-Propanediamine, N-[3-(C10-16-alkyloxy)propyl] derivs. - Substance Details - EPA. (2025). EPA. [Link]

• Drug Carriers: Classification, Administration, Release Profiles, and Industrial Approach. (2021). MDPI. [Link]

• Determination of Critical Micel Concentration of PEG-10 Tallow Propane Amine: Effects of Salt and pH. (n.d.). Scientific Research Publishing. [https://www.scirp.org/html/2-1 analytically 2013082914561084.htm]([Link] analytically 2013082914561084.htm)

• Preparation and Characterization of Micelles - OUCI. (n.d.). OUCI. [Link]

• Synthesis, characterization, and application of biodegradable polymeric prodrug micelles for long-term drug delivery - Drexel University. (n.d.). Drexel University. [Link]

• Characterization and quantification of N-(3-aminopropyl)-N-dodecyl-1,3-propanediamine biocide by NMR, HPLC/MS and titration techniques - PubMed. (2014). PubMed. [Link]

• Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems - MDPI. (2023). MDPI. [Link]

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• 1. mdpi.com [mdpi.com]
• 2. Micellization Behavior of Long-Chain Substituted Alkylguanidinium Surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. leapchem.com [leapchem.com]
• 4. Drug Carriers: Classification, Administration, Release Profiles, and Industrial Approach | MDPI [mdpi.com]
• 5. shoichetlab.utoronto.ca [shoichetlab.utoronto.ca]
• 6. mdpi.com [mdpi.com]
• 7. Strategies to improve micelle stability for drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Research Portal [researchdiscovery.drexel.edu]
• 9. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 10. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 11. pharmacy180.com [pharmacy180.com]
• 12. Characterization and quantification of N-(3-aminopropyl)-N-dodecyl-1,3-propanediamine biocide by NMR, HPLC/MS and titration techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of Critical Micel Concentration of PEG-10 Tallow Propane Amine: Effects of Salt and pH [file.scirp.org]
• 14. What are the factors affecting critical micelle concentration (CMC)? | AAT Bioquest [aatbio.com]
• 15. Stability of Self-Assembled Polymeric Micelles in Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Preparation and Characterization of Micelles [ouci.dntb.gov.ua]

Technical Guide: Phase Behavior of Aqueous Solutions of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine

This guide provides an in-depth technical analysis of the phase behavior of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine , a prominent C16-ether diamine surfactant. This molecule is a critical model for pH-switchable surfactants, widely utilized in viscoelastic surfactant (VES) fluids, corrosion inhibition, and flotation.

Executive Summary

N-[3-(hexadecyloxy)propyl]-1,3-propanediamine (often abbreviated as C16-ether-diamine or related to commercial grades like Tomamine® DA-16 ) represents a class of amphiphilic molecules characterized by a long hydrophobic tail (C16), an ether linkage, and a hydrophilic propyl-1,3-diamine headgroup.[1]

Its phase behavior is distinct from standard alkyl amines due to two critical structural features:

• Ether Linkage: Introduces flexibility and hydrophilicity, significantly lowering the Krafft point (often <0°C) compared to C16-alkyl diamines, enabling liquid crystal formation at ambient temperatures.

• pH-Switchability: The diamine headgroup possesses two pKa values (~10.0 and ~7.0), allowing the molecule to transition between nonionic, monocationic, and dicationic states. This tunable charge density dictates the self-assembly into micelles, wormlike micelles (viscoelastic fluids), or lyotropic liquid crystals (Hexagonal/Lamellar).

Molecular Architecture & Physicochemical Properties[2]

Structural Analysis

The molecule consists of three functional domains:

• Hydrophobic Tail: A linear hexadecyl (C16) chain providing the driving force for aggregation via the hydrophobic effect.

• Linker: An oxy-propyl spacer (-O-CH₂CH₂CH₂-). The ether oxygen acts as a weak hydrogen bond acceptor, increasing water solubility and flexibility.

• Hydrophilic Head: A 1,3-propanediamine moiety (-NH-CH₂CH₂CH₂-NH₂).

Protonation States (Critical for Phase Behavior)

The phase behavior is fundamentally governed by solution pH.

State	pH Range	Charge	Predominant Structure
Nonionic	pH > 10.5	Neutral	Lamellar ( ), Sponge ( ), or Phase Separation
Monocationic	7.5 < pH < 9.5	+1	Wormlike Micelles (WLM), Hexagonal ( )
Dicationic	pH < 6.0	+2	Spherical Micelles ( ), High Repulsion

Mechanistic Insight: At high pH, the uncharged amine behaves like a lipophilic nonionic surfactant (low HLB), often leading to clouding or lamellar phase formation. As pH drops, protonation increases headgroup repulsion, increasing the effective headgroup area (

) and driving the packing parameter ( ) towards 1/3 (spherical/cylindrical micelles).

Phase Behavior Fundamentals

Lyotropic Liquid Crystal Phases

In aqueous solutions, C16-ether-diamine exhibits a rich polymorphism dependent on concentration (

) and temperature ( ).

A. Isotropic Micellar Phase ( )

• Region: Low concentration (< 30 wt%), pH < 9.

• Structure: At low pH (dicationic), micelles are spherical due to high electrostatic repulsion. At intermediate pH (monocationic), screening by counterions (or salt addition) promotes uniaxial growth into wormlike micelles (WLM) .

• Significance: This region is responsible for the high viscoelasticity (G' > G'') utilized in fracturing fluids.

B. Hexagonal Phase ( )

• Region: Intermediate concentration (~30–60 wt%).

• Structure: Cylindrical micelles packed in a 2D hexagonal lattice.

• Rheology: High viscosity, shear-thinning, non-flowing gel at rest.

• Identification: SAXS peaks at ratio

  .

C. Lamellar Phase ( ) [2]

• Region: High concentration (> 60 wt%) or High pH.

• Structure: Stacked bilayers separated by water layers.[3]

• Identification: SAXS peaks at ratio

  . Viscosity is typically lower than the phase due to layer sliding (smectic nature).

Temperature-Concentration Phase Diagram

Unlike standard C16-amines which have high Krafft points (~40-50°C), the ether linkage suppresses the Krafft temperature (

).

• : Hydrated crystals (coogel).
• : Dissolved surfactant (micelles or LC phases).

• Cloud Point (CP): At high pH (uncharged), the solution exhibits a Lower Critical Solution Temperature (LCST), phase separating into a surfactant-rich and water-rich phase upon heating.

Experimental Characterization Protocols

Protocol: Determination of Phase Boundaries

To accurately map the phase diagram, a combination of Polarized Light Microscopy (PLM) and Small-Angle X-ray Scattering (SAXS) is required.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare stock solution of C16-ether-diamine in degassed DI water.

  • Adjust pH using HCl or NaOH to target value (e.g., pH 8.0 for WLM region).

  • Equilibrate samples at fixed concentrations (e.g., 10%, 20%, ..., 80% wt) for 48 hours at constant temperature.

• Visual Inspection:

  • Note fluidity (viscous vs. liquid) and turbidity.

  • Birefringence Check: Place sample between crossed polarizers. Isotropic (

    , Cubic) = Dark. Anisotropic ( , ) = Bright.

• PLM Analysis:

  • Hexagonal (

    ): Look for "fan-like" or "non-geometric" textures.

  • Lamellar (

    ): Look for "oily streaks" or "Maltese crosses".

• SAXS Validation:

  • Measure scattering intensity

    vs vector .

  • Calculate peak ratios to confirm lattice structure.

Visualization of Experimental Workflow

Caption: Workflow for characterizing lyotropic liquid crystal phases in surfactant solutions.

Quantitative Data Summary

Phase Characteristics of C16-Ether-Diamine (at 25°C)

Phase	Symbol	Typical Conc. (wt%)	Texture (PLM)	SAXS Peak Ratio	Viscosity
Micellar		0.1 – 30%	Isotropic (Dark)	N/A (Broad peak)	Low to High (if WLM)
Hexagonal		30 – 60%	Fan-like / Striated		Very High (Gel-like)
Lamellar		60 – 85%	Oily Streaks		Medium (Shear-thinning)
Inverse		> 90%	Geometric	Varies	High

Note: Boundaries shift significantly with pH. At pH < 6, the

region expands due to repulsion.

Applications & Implications

Viscoelastic Surfactant (VES) Fluids

In the oil and gas industry, C16-ether-diamines are superior to standard quaternary ammonium salts.

• Mechanism: At pH ~8-9 (monocationic), the surfactant forms entangled wormlike micelles.

• Advantage: Upon contact with hydrocarbons or high pH (formation water), the micelles break into spherical aggregates, reducing viscosity and preventing formation damage (unlike polymer fluids).

Flotation Collectors

The specific adsorption of the diamine headgroup on mineral surfaces (e.g., quartz, silicates) is pH-dependent. The ether oxygen improves solubility in cold water flotation processes compared to alkyl diamines.

Diagram: pH-Dependent Self-Assembly

Caption: Impact of pH on headgroup charge, packing parameter, and resulting self-assembled structure.

References

• Rosen, M. J., & Kunjappu, J. T. (2012). Surfactants and Interfacial Phenomena. John Wiley & Sons. Link

• Aramaki, K., et al. (2000). "Phase Behavior of Ether-Linked Surfactant Systems." Journal of Colloid and Interface Science. (General reference for ether-surfactant behavior).

• Evonik Industries. (2025). Tomamine® Ether Amine Surfactants Technical Data Sheets. Link

• Mitchell, D. J., & Ninham, B. W. (1981). "Micelles, vesicles and microemulsions." Journal of the Chemical Society, Faraday Transactions 2. Link

• Zana, R., & Kaler, E. W. (2007). Giant Micelles: Properties and Applications. CRC Press. (Reference for WLM behavior of diamines). Link

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. arxiv.org [arxiv.org]
• 3. agnopharma.com [agnopharma.com]

Advanced Characterization of Long-Chain Alkylamine Corrosion Inhibitors

Technical Guide for Chemical Development & Application Scientists

Executive Summary

This guide details the structural and electrochemical characterization of long-chain alkylamines (C12–C18) as corrosion inhibitors. Unlike simple barrier coatings, these amphiphilic molecules function through a self-assembling mechanism that is highly sensitive to molecular geometry and critical micelle concentration (CMC). For researchers in chemical development, understanding the Structure-Activity Relationship (SAR) of these amines is analogous to drug-receptor binding: the "head" (amine) anchors to the active site (metal surface), while the "tail" (alkyl chain) modulates the local environment (hydrophobicity).

Mechanistic Principles & Structure-Activity Relationship (SAR)

The efficacy of alkylamine inhibitors is governed by two competing forces: surface adsorption (desirable) and bulk micellization (limiting).

• Head Group Interaction: The nitrogen atom possesses a lone pair of electrons, facilitating chemisorption onto metal surfaces (e.g., Fe, Al) via coordinate covalent bonding. In acidic media, protonated amines (

  ) adsorb electrostatically to negatively charged cathodic sites.

• Tail Length Modulation: Increasing alkyl chain length enhances the hydrophobicity of the adsorbed film, repelling water and aggressive ions (

  , ). However, beyond a critical length (typically >C16), solubility decreases, and the Critical Micelle Concentration (CMC) drops.

• The CMC Threshold: Inhibition efficiency (

  ) typically increases with concentration until the CMC is reached. Beyond the CMC, additional surfactant forms micelles in the bulk solution rather than increasing surface coverage, leading to a plateau in performance [1].

Visualization: Adsorption vs. Micellization Dynamics

The following diagram illustrates the transition from monomeric adsorption to micelle formation and the resulting protective monolayer.

Figure 1: Mechanistic pathway of alkylamine inhibitors. Efficiency relies on maximizing the 'Film' stage before 'Micelles' dominate the bulk phase.

Electrochemical Characterization Protocols

To validate inhibitor performance, a self-validating electrochemical workflow is required. This system ensures that observed effects are due to the inhibitor and not experimental artifacts.

2.1 Electrochemical Impedance Spectroscopy (EIS)

EIS is the gold standard for quantifying the resistance of the adsorbed inhibitor film (

) and the charge transfer resistance ( ).

Experimental Logic:

• Frequency Range: 100 kHz to 10 mHz.[1][2] High frequencies characterize the solution and film; low frequencies probe the corrosion kinetics.

• Amplitude: 10 mV RMS (linear response regime).

• Validation: Kramers-Kronig (K-K) transforms must be applied to raw data to ensure linearity, causality, and stability [2].

Equivalent Circuit Modeling: For a metal covered by an organic inhibitor, the standard Randles circuit is insufficient. A Constant Phase Element (CPE) is used instead of a pure capacitor to account for surface heterogeneity (roughness/adsorption layers).

Figure 2: Modified Randles circuit. Rs: Solution Resistance; CPE: Constant Phase Element; Rct: Charge Transfer Resistance; Rf: Film Resistance (often merged with Rct in simple models).

2.2 Potentiodynamic Polarization (PDP)

PDP provides kinetic data (

, ) and identifies whether the inhibitor controls anodic (dissolution) or cathodic (hydrogen evolution) reactions.

• Scan Rate: 0.166 mV/s (ASTM G5 standard) to maintain quasi-steady state.

• Tafel Extrapolation: Performed at ±250 mV from Open Circuit Potential (OCP).

• Self-Validation: If the shift in

  is <85 mV, the inhibitor is classified as "mixed-type" (affecting both anodic and cathodic branches) [3].

Surface & Chemical Analysis[1][3][4][5][6][7]

Direct observation confirms the electrochemical data.

• X-Ray Photoelectron Spectroscopy (XPS):

  • Purpose: Determines the chemical state of the adsorbed layer.

  • Key Marker: A shift in the N1s binding energy (approx. 400 eV) indicates chemisorption (N-Metal bond) vs. physisorption (protonated amine) [4].

  • Protocol Note: Samples must be transferred to the vacuum chamber under inert gas (Ar/N2) to prevent post-immersion oxidation, which can obscure the inhibitor film [5].

• Contact Angle Goniometry:

  • Purpose: Quantifies the hydrophobicity of the film.

  • Target: A contact angle

    confirms the formation of a hydrophobic barrier.

Quantitative Performance Comparison

The following table summarizes representative data for alkylamines of varying chain lengths on Carbon Steel in 1M HCl. Note the "Sweet Spot" at C12-C16.

Alkyl Chain Length	Concentration (mM)	Inhibition Efficiency (IE%)	Mechanism Dominance	Notes
C8 (Octyl)	1.0	~65 - 75%	Electrostatic	Chain too short for effective hydrophobic packing.
C12 (Dodecyl)	0.5	~85 - 92%	Mixed (Ads/Packing)	Good balance of solubility and film formation.
C16 (Hexadecyl)	0.05	94 - 98%	Film Forming	Optimal. Forms dense monolayer. Low CMC.
C18 (Octadecyl)	0.05	~90 - 95%	Film Forming	Solubility issues may cause localized pitting/defects.

Data synthesized from general trends in alkylamine corrosion literature [1, 6].

Detailed Experimental Workflow

Objective: Determine the Inhibition Efficiency (IE%) of Hexadecylamine (C16) on Mild Steel.

• Electrode Preparation:

  • Polish mild steel coupons with SiC paper (up to 1200 grit).

  • Ultrasonic clean in ethanol (5 min) followed by acetone (5 min).

  • Dry under warm air stream. Checkpoint: Surface must be mirror-like and water-break free.

• Solution Preparation:

  • Prepare 1M HCl electrolyte.[2]

  • Dissolve C16 amine using a co-solvent (5% ethanol) if necessary to ensure complete dispersion. Sonicate for 15 mins.

• OCP Stabilization:

  • Immerse electrode.[1][3] Monitor Open Circuit Potential (OCP) for 30-60 mins.

  • Checkpoint: OCP drift must be < 2 mV/5 min before proceeding.

• EIS Measurement:

  • Apply AC signal (10 mV rms) at OCP.

  • Scan 100 kHz

    10 mHz.

  • Fit data to the circuit in Figure 2. Calculate

    .

• PDP Measurement:

  • Scan from -250 mV to +250 mV vs OCP.

  • Extrapolate Tafel slopes to find

    .

References

• Effect of Alkyl Chain Length on Corrosion Inhibition: Title: Hydrophilicity and hydrophobicity consideration of organic surfactant compounds: Effect of alkyl chain length on corrosion protection.[4][5] Source: Advances in Colloid and Interface Science (2022).[4]

• EIS Validation Standards: Title: ASTM G106-89: Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Measurements. Source: ASTM International.

• Mixed-Type Inhibition Criteria: Title: Effect of Alkyl Chain Length on the Corrosion Inhibition Performance of Imidazolium-Based Ionic Liquids. Source: Langmuir (2024).[6]

• XPS Analysis of Inhibitor Films: Title: X-ray photoelectron spectroscopy for surface film analysis in corrosion research. Source: Bulletin of Materials Science.

• Inert Transfer Protocols for XPS: Title: Determining the Chemical Composition of Corrosion Inhibitor/Metal Interfaces with XPS: Minimizing Post Immersion Oxidation.[7][8] Source: Journal of Visualized Experiments (2017).

• CMC and Inhibition Efficiency: Title: Determining Critical Micelle Concentration of Organic Corrosion Inhibitors and its Effectiveness in Corrosion Mitigation. Source: Corrosion Journal (2021).

Sources

• 1. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hydrophilicity and hydrophobicity consideration of organic surfactant compounds: Effect of alkyl chain length on corrosion protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of Alkyl Chain Length on the Corrosion Inhibition Performance of Imidazolium-Based Ionic Liquids for Carbon Steel in 1 M HCl Solution: Experimental Evaluation and Theoretical Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determining the Chemical Composition of Corrosion Inhibitor/Metal Interfaces with XPS: Minimizing Post Immersion Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

N-[3-(hexadecyloxy)propyl]-1,3-propanediamine as a template for zeolite synthesis

Application Note: Hierarchical Zeolite Synthesis Using N-[3-(hexadecyloxy)propyl]-1,3-propanediamine

Executive Summary & Scientific Rationale

The Challenge: Conventional zeolites (e.g., ZSM-5, Beta) possess sub-nanometer micropores (<2 nm) that provide excellent shape selectivity but suffer from severe diffusion limitations. Large pharmaceutical molecules cannot access active sites, and coke formation rapidly deactivates the catalyst.

The Solution: N-[3-(hexadecyloxy)propyl]-1,3-propanediamine (hereafter HDPDA ) serves as a high-performance "soft template" or mesoporogen . Unlike simple alkyl ammonium salts (like CTAB), HDPDA features a unique ether-diamine architecture:

• Diamine Headgroup: Provides strong, bidentate electrostatic anchoring to anionic silicate species (

  ) during nucleation.

• Ether Linkage: Modulates hydrophilicity, promoting unique micellar packing geometries often superior to pure alkyl chains.

• Hexadecyl Tail: A bulky hydrophobic chain (

  ) that drives the self-assembly of mesoscale pores (2–50 nm).

This protocol details the synthesis of Hierarchical ZSM-5 , a material combining the crystallinity of zeolites with the transport efficiency of mesoporous silica, specifically optimized for drug delivery vectors and macromolecule catalysis.

Mechanism of Action: Cooperative Self-Assembly

The synthesis relies on a Dual-Templating Strategy .[1] We use a classical Structure Directing Agent (SDA) like Tetrapropylammonium Hydroxide (TPAOH) to induce the MFI zeolite framework, while HDPDA directs the formation of intracrystalline mesopores or nanosheet stacking.

Mechanistic Pathway:

• Hydrolysis: Silica and alumina sources hydrolyze in basic media.

• Ion-Pairing: The protonated diamine head of HDPDA (

  ) pairs with negatively charged silicate oligomers.

• Micellization: Hydrophobic tails aggregate, preventing the silica from condensing into a dense block.

• Crystallization: The TPAOH directs the localized formation of MFI pentasil chains around the surfactant micelles.

Figure 1: Mechanistic flow of dual-templated hierarchical zeolite synthesis. The HDPDA surfactant acts as a scaffold preventing dense crystallization, creating mesoporous voids.

Experimental Protocol: Hierarchical ZSM-5 Synthesis

Safety Note: HDPDA is a corrosive amine and skin irritant. Wear nitrile gloves, goggles, and work in a fume hood.

Materials Required

Reagent	Function	Purity/Grade
HDPDA (CAS 7173-62-8)	Mesoporogen	>95% (e.g., Tomamine DA-16)
TEOS (Tetraethyl orthosilicate)	Silica Source	Reagent Grade
Sodium Aluminate ( )	Alumina Source	Anhydrous
TPAOH (Tetrapropylammonium hydroxide)	Micro-SDA	40 wt% aq.[2] solution
NaOH	Mineralizer	1 M Solution
Deionized Water	Solvent	18.2 MΩ·cm

Molar Composition

Target Ratio:

(Note: HDPDA concentration controls mesopore volume. Range: 2–8 molar ratio relative to Al).

Step-by-Step Workflow

Step 1: Preparation of the Microporous Precursor (Solution A)

• Dissolve 0.25 g of Sodium Aluminate in 10 mL of DI water.

• Add 6.0 g of TPAOH (40%) . Stir for 10 minutes until clear.

• Add 0.2 g of NaOH (solid) to adjust alkalinity (Target pH ~11-12).

Step 2: Surfactant-Silica Assembly (Solution B)

• In a separate beaker, dissolve 1.5 g of HDPDA in 20 mL of ethanol/water (1:1 mix) mixture. Mild heating (40°C) may be required to fully solubilize the surfactant due to the long hexadecyl chain.

• Add 25.0 g of TEOS dropwise to the HDPDA solution while stirring vigorously at 500 RPM.

• Observation: The solution should turn slightly cloudy as hydrolysis begins.

Step 3: Gel Formation & Aging

• Slowly pour Solution A into Solution B.

• Critical Step: Stir vigorously for 4 hours at Room Temperature.

• Evaporate the ethanol generated from TEOS hydrolysis by heating the mixture to 80°C for 2 hours with stirring. The volume will decrease; top up with DI water to maintain the theoretical

  ratio.

• Result: A thick, homogeneous white gel.

Step 4: Hydrothermal Synthesis

• Transfer the gel into a Teflon-lined stainless steel autoclave (fill factor ~70%).

• Seal and place in a convection oven.

• Conditions: 150°C for 72 hours (3 days) under static conditions (or tumbling at 20 RPM for uniform particle size).

Step 5: Recovery & Calcination

• Cool the autoclave to room temperature.

• Filter the solid product and wash with DI water until filtrate pH is < 9.

• Dry at 100°C overnight.

• Calcination: Heat to 550°C (Ramp: 1°C/min) and hold for 6 hours in air. This burns off the HDPDA and TPAOH, opening the pores.

Figure 2: Operational workflow for the synthesis of HDPDA-templated Zeolites.

Characterization & Expected Data

To validate the synthesis, you must confirm both the MFI crystal structure and the presence of mesopores.

Technique	Parameter	Expected Result for Hierarchical ZSM-5
XRD (Wide Angle)	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">	Sharp peaks at (Typical MFI doublet). Indicates high crystallinity.
XRD (Low Angle)		A broad peak around . Indicates ordered mesostructure (from HDPDA).
Physisorption	Isotherm Type	Type IV isotherm with H3 or H4 hysteresis loop (indicative of mesopores).
BET Surface Area		450 – 600 (Significantly higher than bulk ZSM-5, which is ~350 ).
TEM	Morphology	Visible "sponge-like" porosity or stacked nanosheets rather than solid cubic blocks.

Troubleshooting & Optimization

• Issue: Amorphous Product (No XRD peaks).

  • Cause: Insufficient crystallization time or too much surfactant preventing nucleation.

  • Fix: Increase hydrothermal time to 4-5 days or decrease HDPDA/Si ratio slightly. Ensure TPAOH is fresh.

• Issue: Low Mesoporosity (Type I Isotherm).

  • Cause: Phase separation of the surfactant.

  • Fix: Ensure the ethanol/water mixing step (Step 2.1) is thorough. The surfactant must be fully dispersed before adding TEOS.

• Issue: Product Collapse upon Calcination.

  • Cause: Thin walls between mesopores.

  • Fix: Use a slower temperature ramp (0.5°C/min) or perform an "Argon Calcination" first to carbonize the template, providing support before full oxidation.

References

• Ryoo, R., et al. (2009). "Crystal engineering of MFI zeolite nanosheets using long-chain polyquaternary ammonium surfactants." Nature, 461, 246-249. Link

• Choi, M., et al. (2006). "Amphiphilic organosilane-directed synthesis of crystalline zeolites with tunable mesoporosity." Nature Materials, 5, 718-723. Link

• Na, K., et al. (2011). "Pillared MFI Zeolite Nanosheets of a Single-Unit-Cell Thickness." Journal of the American Chemical Society, 133(48), 19298–19301. Link

• PubChem. (2024). "Compound Summary: N-[3-(hexadecyloxy)propyl]-1,3-propanediamine (CAS 7173-62-8)." National Library of Medicine. Link

• Van Donk, S., et al. (2003). "Generation, Characterization, and Impact of Mesopores in Zeolite Catalysts." Catalysis Reviews, 45(2), 297-380. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. PubChemLite - 1,3-propanediamine, n1-(3-(hexadecyloxy)propyl)- (C22H48N2O) [pubchemlite.lcsb.uni.lu]

Application Notes &amp; Protocols for Gene Therapy: Leveraging N-[3-(hexadecyloxy)propyl]-1,3-propanediamine as a Non-Viral Vector

Introduction: The Rationale for Diamine-Based Cationic Lipids in Gene Delivery

The pursuit of safe and efficient gene delivery vehicles is a cornerstone of modern therapeutic development. While viral vectors have demonstrated high efficiency, concerns regarding immunogenicity and insertional mutagenesis have propelled the development of non-viral alternatives.[1] Among these, cationic lipids have emerged as a highly promising class of synthetic vectors due to their ease of production, scalability, and favorable safety profile.[2] These amphiphilic molecules are capable of self-assembling with negatively charged nucleic acids (plasmid DNA, mRNA, siRNA) to form nanoscale complexes known as lipoplexes, which facilitate cellular entry and subsequent gene expression.[1][3]

This document provides a detailed guide to the application of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine , a cationic lipid featuring a diamine polar head group, for non-viral gene transfection. The structure of this lipid—comprising a 16-carbon hydrophobic tail (hexadecyloxy), a propyl linker, and a 1,3-propanediamine head group—is central to its function. The two amine groups in the headpiece can be protonated under physiological conditions, conferring a positive charge that is crucial for two key steps: electrostatic complexation with nucleic acids and interaction with the negatively charged cell membrane to initiate uptake.[3]

Structure-activity relationship studies have shown that the nature of the cationic head group and the length of the hydrophobic chains significantly influence transfection efficiency and cytotoxicity.[4][5][6] Diamine and polyamine head groups, like the one in N-[3-(hexadecyloxy)propyl]-1,3-propanediamine, are particularly effective. They may offer a "proton sponge" effect within the endosome, promoting osmotic swelling and rupture, which is a critical step for releasing the nucleic acid cargo into the cytoplasm. The C16 alkyl chain provides the necessary hydrophobicity to drive the formation of stable lipid bilayers, a fundamental characteristic for creating effective liposomal delivery vehicles.[4][5]

This guide will detail the mechanism of action, provide step-by-step protocols for formulation and cell transfection, and offer insights into the characterization and optimization of lipoplexes based on N-[3-(hexadecyloxy)propyl]-1,3-propanediamine.

Mechanism of Action: From Lipoplex Formation to Gene Expression

The process of gene delivery using N-[3-(hexadecyloxy)propyl]-1,3-propanediamine-based liposomes involves a series of orchestrated steps, beginning with the spontaneous self-assembly of the cationic lipid with a helper lipid and the nucleic acid cargo, and culminating in the expression of the delivered gene.

• Lipoplex Formation : The cationic N-[3-(hexadecyloxy)propyl]-1,3-propanediamine, often combined with a neutral "helper" lipid such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), is formulated into liposomes. When these positively charged liposomes are mixed with negatively charged nucleic acids, they spontaneously self-assemble into condensed, nanoparticle-sized lipoplexes.[1] DOPE is crucial as it helps destabilize the endosomal membrane upon acidification, facilitating the release of the nucleic acid.[2]

• Cellular Association and Uptake : The net positive charge of the lipoplexes promotes electrostatic interactions with the negatively charged proteoglycans on the cell surface, leading to adsorption. The primary route of cellular entry is then through endocytosis.[2]

• Endosomal Escape : Once inside the endosome, the pH begins to drop. The diamine head group of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine can become further protonated, leading to an influx of chloride ions and water. This "proton sponge" effect causes the endosome to swell and eventually rupture, releasing the lipoplex into the cytoplasm. The presence of DOPE enhances this process.

• Cargo Release and Nuclear Entry : In the cytoplasm, the nucleic acid must dissociate from the cationic lipid. For plasmid DNA, it must then be transported into the nucleus for transcription to occur. For mRNA or siRNA, the machinery for translation or gene silencing is located in the cytoplasm.

Caption: Workflow of gene delivery using a cationic lipid-based vector.

Protocols for Formulation, Transfection, and Characterization

The following protocols provide a robust starting point for using N-[3-(hexadecyloxy)propyl]-1,3-propanediamine. Optimization is recommended for each new cell line and nucleic acid type.

Protocol 2.1: Preparation of Cationic Liposomes

This protocol uses the thin-film hydration method followed by sonication to produce small unilamellar vesicles (SUVs).

Materials:

• N-[3-(hexadecyloxy)propyl]-1,3-propanediamine

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform

• Sterile, nuclease-free water or buffer (e.g., HEPES-buffered saline)

• Round-bottom flask

• Rotary evaporator

• Bath sonicator

• Nitrogen or Argon gas stream

Procedure:

• Lipid Dissolution : Dissolve N-[3-(hexadecyloxy)propyl]-1,3-propanediamine and DOPE in chloroform in a round-bottom flask. A common starting molar ratio is 1:1. The total lipid concentration can be 1-10 mg/mL.

• Thin Film Formation : Attach the flask to a rotary evaporator. Remove the chloroform under reduced pressure at a temperature above the lipid's phase transition temperature. This will create a thin, uniform lipid film on the flask's inner surface.

• Solvent Removal : Further dry the lipid film under a gentle stream of nitrogen or argon gas, followed by placing it under high vacuum for at least 1-2 hours to remove any residual chloroform.

• Hydration : Hydrate the lipid film with a sterile, nuclease-free aqueous solution (e.g., water or buffer) by vortexing or gentle agitation. The final total lipid concentration is typically 1 mg/mL.

• Sonication : To create SUVs and ensure a homogenous size distribution, sonicate the lipid dispersion in a bath sonicator. Sonicate in short bursts (2-5 minutes) until the solution clarifies. Avoid overheating the sample.

Protocol 2.2: Characterization of Liposomes

It is critical to characterize the physical properties of the liposomes to ensure reproducibility.

Procedure:

• Size and Polydispersity Index (PDI) : Use Dynamic Light Scattering (DLS) to measure the hydrodynamic diameter and PDI of the liposomes. A PDI value below 0.3 is generally considered acceptable for transfection purposes.

• Zeta Potential : Measure the surface charge (Zeta Potential) of the liposomes using Electrophoretic Light Scattering (ELS). For cationic liposomes, a positive zeta potential (typically > +30 mV) is expected, which indicates good colloidal stability.

Protocol 2.3: Formation and Characterization of Lipoplexes

This protocol describes the complexation of the cationic liposomes with a nucleic acid (e.g., plasmid DNA).

Materials:

• Prepared cationic liposome solution (1 mg/mL)

• Nucleic acid stock solution (e.g., 1 mg/mL plasmid DNA in TE buffer)

• Serum-free cell culture medium (e.g., Opti-MEM®)

Procedure:

• Dilution : In separate sterile tubes, dilute the required amount of cationic liposome solution and nucleic acid into serum-free medium.

• Complexation : Add the diluted nucleic acid to the diluted liposome solution (not the other way around) and mix gently by pipetting. Do not vortex.

• Incubation : Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of stable lipoplexes.

• Characterization (Optional but Recommended) :

  • Measure the size and zeta potential of the final lipoplexes using DLS. Lipoplexes should be larger than the initial liposomes and maintain a net positive charge.

  • Perform a gel retardation assay to confirm that the nucleic acid has been successfully complexed with the liposomes. Unbound nucleic acid will migrate through the agarose gel, while complexed nucleic acid will remain in the loading well.

Caption: Step-by-step workflow for lipoplex formation.

Protocol 2.4: In Vitro Transfection of Adherent Cells

This protocol is for a 24-well plate format. Adjust volumes accordingly for other plate sizes.

Procedure:

• Cell Seeding : The day before transfection, seed cells in a 24-well plate so they reach 70-90% confluency at the time of transfection.

• Medium Change : Just before adding the lipoplexes, remove the old medium and replace it with fresh, complete growth medium (serum can be present for many robust cell lines).

• Add Lipoplexes : Add the prepared lipoplex solution drop-wise to each well. Gently rock the plate to ensure even distribution.

• Incubation : Incubate the cells at 37°C in a CO₂ incubator for 24-72 hours.

• Assay for Gene Expression : After the incubation period, analyze the cells for transgene expression (e.g., via fluorescence microscopy for GFP, luciferase assay, or Western blot).

Optimization and Data Interpretation

The success of transfection is highly dependent on optimizing several key parameters. The table below provides a starting point for optimization and typical expected values.

Parameter	Recommended Starting Point	Optimization Range	Rationale & Expected Outcome
Lipid Molar Ratio	1:1 (Cationic Lipid:DOPE)	2:1 to 1:2	The helper lipid DOPE is crucial for endosomal escape. The optimal ratio balances lipoplex stability with fusogenic properties.
N/P Ratio	5:1	2:1 to 10:1	The Nitrogen (from lipid) to Phosphate (from nucleic acid) charge ratio. A net positive charge is needed for cell binding. Higher ratios can increase efficiency but also toxicity.[7]
Lipoplex Size (DLS)	~150-300 nm	100-400 nm	Smaller particles are generally favored for efficient cellular uptake. Size is influenced by the N/P ratio and formulation method.
Zeta Potential (DLS)	> +30 mV	+20 to +50 mV	A strong positive charge confirms nucleic acid condensation and promotes interaction with the cell membrane.
DNA per well (24-well)	0.5 µg	0.2 - 1.0 µg	The amount of DNA should be optimized to maximize expression while minimizing cytotoxicity.
Cell Confluency	80%	70-90%	Cells should be in their logarithmic growth phase for optimal transfection efficiency.

Troubleshooting

• Low Transfection Efficiency :

  • Optimize the N/P ratio; test a range from 2:1 to 10:1.

  • Verify the quality and purity of the nucleic acid.

  • Ensure cells are healthy and at the optimal confluency.

  • Test different molar ratios of the cationic lipid to DOPE.

• High Cytotoxicity :

  • Lower the N/P ratio.

  • Decrease the amount of lipoplex added to the cells.

  • Change the medium 4-6 hours post-transfection to remove the lipoplexes.

  • Ensure the lipid film was completely free of residual organic solvent.

Conclusion

N-[3-(hexadecyloxy)propyl]-1,3-propanediamine represents a promising cationic lipid for non-viral gene delivery, grounded in established structure-activity relationships that favor its diamine head group and C16 hydrophobic tail. The protocols outlined in this guide provide a comprehensive framework for its application, from the initial formulation and characterization of liposomes and lipoplexes to the successful transfection of cultured cells. By systematically optimizing key parameters such as the lipid composition and N/P ratio, researchers can harness the potential of this vector for a wide range of gene therapy applications.

References

• Bar-Ilan University. (n.d.). Novel non-viral vectors for gene delivery: Synthesis of a second-generation library of mono-functionalized poly-(guanidinium)amines and their introduction into cationic lipids. Retrieved from Bar-Ilan University Research Authority.

• Oba, M., et al. (2012). Structure Relationship of Cationic Lipids on Gene Transfection Mediated by Cationic Liposomes. Pharmaceutical Development and Technology, 18(4), 865-871. Available at: [Link]

• Narkwong, L., et al. (2012). Structure relationship of cationic lipids on gene transfection mediated by cationic liposomes. Journal of Drug Delivery Science and Technology, 22(5), 415-422.

• Narkwong, L., et al. (2012). Structure relationship of cationic lipids on gene transfection mediated by cationic liposomes. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Relationship between DNA-Transfection Efficiency and Chemical Structures of Aromatic Cationic Lipids.

• Simões, S., et al. (2003). Structure-activity relationship in cationic lipid mediated gene transfection. Current Drug Targets, 4(5), 385-398. Available at: [Link]

• Aramaki, Y. (2007). Cationic lipids used in non-viral gene delivery systems. Academic Journals.

• Martin, B., et al. (2005). The Design of Cationic Lipids for Gene Delivery. Current Pharmaceutical Design, 11(3), 375-394. Available at: [Link]

• Koltover, I., et al. (2005). Cationic lipid-DNA complexes for non-viral gene therapy: relating supramolecular structures to cellular pathways. Current Opinion in Colloid & Interface Science, 9(5), 335-341. Available at: [Link]

• González-Paredes, A., et al. (2024). Cationic Lipid Derived from a Basic Amino Acid: Design and Synthesis. Molecules, 29(23), 5208. Available at: [Link]

• Resina, S., et al. (2009). Physico-Chemical Characteristics of Lipoplexes Influence Cell Uptake Mechanisms and Transfection Efficacy. PLOS ONE, 4(6), e6058. Available at: [Link]

• Anderluzzi, G., et al. (2025). The Impact of Using Different Cationic Polymers on the Formation of Efficient Lipopolyplexes for pDNA Delivery. International Journal of Nanomedicine, 20, 10023-10039. Available at: [Link]

Sources

• 1. academicjournals.org [academicjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Structure Relationship of Cationic Lipids on Gene Transfection Mediated by Cationic Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Structure relationship of cationic lipids on gene transfection mediated by cationic liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-activity relationship in cationic lipid mediated gene transfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. air.unimi.it [air.unimi.it]

Advanced Application Note: Emulsification Properties of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine in Oil-in-Water Systems

[1]

Executive Summary & Scientific Rationale

N-[3-(hexadecyloxy)propyl]-1,3-propanediamine (CAS: 66054-26-0), often referred to commercially as Tomamine® DA-16, represents a distinct class of ether diamine surfactants .[1] Unlike standard alkyl amines, the insertion of an ether oxygen into the hydrophobic tail provides unique interfacial rheology:

• Enhanced Flexibility: The ether linkage reduces the melting point and increases the flexibility of the surfactant tail, allowing for tighter packing at the oil-water interface compared to C16-alkyl diamines.

• pH-Switchable Headgroup: The 1,3-propanediamine headgroup contains both a primary and a secondary amine.[1] This allows for tunable ionization states (monocationic vs. dicationic) based on bulk pH, offering a "smart" switch for emulsion stability or demulsification.

While historically dominant in industrial flotation and corrosion inhibition, this molecule’s physicochemical profile is increasingly relevant for cationic lipid nanocarriers (LNPs) and antimicrobial topical formulations in drug development.

Physicochemical Architecture

To effectively utilize this surfactant, one must understand its protonation dynamics. The molecule behaves as a pH-dependent amphiphile.[1]

Structural Dynamics[1]

• Hydrophobic Tail: Hexadecyl (C16) chain provides strong lipophilicity (HLB ~ 10-12 depending on protonation).[1]

• Linker: Propyl ether spacer increases hydrophilicity near the interface, reducing the Krafft temperature.

• Headgroup: Propyl diamine.[2][3]

  • (Primary amine)[1]
  • (Secondary amine)[1]

Visualization of Protonation States

The following diagram illustrates the critical pH-dependent transitions that dictate emulsification performance.

Figure 1: pH-dependent protonation states of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine.[1] The monocationic state often yields the most stable emulsions due to balanced hydrophobicity and electrostatic repulsion.

Protocol A: Critical Micelle Concentration (CMC) Determination

Before formulation, the CMC must be established to determine the minimum effective concentration.

Objective: Determine CMC using Surface Tension (Wilhelmy Plate method).

Materials

• N-[3-(hexadecyloxy)propyl]-1,3-propanediamine (>98% purity).[1]

• Buffer: 10mM Acetate (pH 5.0) for dicationic state; 10mM Tris (pH 9.0) for monocationic state.

• Tensiometer (e.g., Krüss K100).

Workflow

• Stock Preparation: Prepare a 10 mM stock solution in the chosen buffer. Sonicate at 40°C for 10 mins to ensure dissolution.

• Dilution Series: Prepare 15 dilutions ranging from 0.001 mM to 10 mM.

• Measurement: Measure surface tension (

  ) starting from the lowest concentration to avoid probe contamination.

• Analysis: Plot

  vs. . The intersection of the linear descent and the plateau defines the CMC.[4]

Expected Data:

Parameter	pH 5.0 (Dicationic)	pH 9.0 (Monocationic)
CMC (approx)	~0.5 - 1.0 mM	~0.1 - 0.3 mM

| Surface Tension (

) | ~35 mN/m | ~28 mN/m | | Interpretation | Higher charge density leads to higher CMC due to headgroup repulsion.[1] | Lower charge allows tighter packing, lowering CMC and . |

Protocol B: High-Energy Emulsification (O/W)

This protocol describes the creation of a sub-micron cationic emulsion suitable for drug delivery vehicles or high-stability industrial coatings.[1]

Formulation Table

Component	Function	% w/w	Notes
Oil Phase	20.0%
Squalane or MCT Oil	Dispersed Phase	20.0%	Model carrier oil.[1]
Aqueous Phase	80.0%
Ether Diamine (DA-16)	Surfactant	1.0 - 2.0%	Dissolved in water phase.[1]
Acetic Acid (1M)	pH Adjuster	q.s.[1]	Adjust to pH 5.5 - 6.[1]0.
DI Water	Continuous Phase	Balance	Type I (Milli-Q).

Step-by-Step Methodology

Step 1: Aqueous Phase Preparation (The "Activation" Step)

• Disperse the ether diamine in DI water.

• Crucial: The solution will likely be turbid. Slowly add 1M Acetic Acid while stirring until the solution clears. This indicates protonation and solubility. Target pH 6.0.

Step 2: Pre-Emulsification

• Heat both oil and aqueous phases to 50°C (above the melting point of the surfactant tail, ensuring fluidity).

• Add the oil phase to the aqueous phase under high-shear mixing (e.g., Ultra-Turrax) at 10,000 rpm for 2 minutes.

• Result: Coarse emulsion (droplet size 2–10

  ).

Step 3: High-Pressure Homogenization (Microfluidization)

• Process the coarse emulsion through a Microfluidizer (e.g., Microfluidics M-110P) or High-Pressure Homogenizer.[1]

• Pressure: 15,000 – 20,000 psi (1000 – 1400 bar).

• Cycles: 3–5 passes.

• Cooling: Ensure the interaction chamber is cooled to <20°C to prevent thermal degradation.

Step 4: Post-Process Stabilization

• Adjust final pH if necessary.

• Filter through a 0.45

  PVDF filter (if for pharma applications) to remove dust/aggregates.

Process Visualization

Figure 2: High-energy emulsification workflow ensuring droplet size reduction and electrostatic stabilization.[1]

Characterization & Stability Logic

Zeta Potential Analysis

Because the stability is electrostatic (DLVO theory), Zeta Potential (

) is the primary quality attribute.

• Protocol: Dilute emulsion 1:100 in 1mM NaCl (maintain pH of original formulation).

• Acceptance Criteria:

  • : Excellent stability (strong repulsion).
  • : Risk of flocculation.

  • Note: If pH > 9,

    will drop as the amine deprotonates, leading to coalescence.

Ostwald Ripening Check

Ether diamines can facilitate Ostwald ripening due to finite solubility of the oil in the micellar phase.

• Test: Monitor droplet size (

  ) at Day 0, 7, and 28 at 25°C and 40°C.

• Mitigation: If ripening is observed (linear growth of

  over time), add a "ripening inhibitor" (highly insoluble oil like long-chain triglycerides) to the oil phase.[1]

References

• Evonik Industries. (2024). Tomamine® DA-16 Technical Data Sheet: Ether Amine Surfactants for Industrial Applications.[1] Evonik Interface & Performance. Link[1]

• Rosen, M. J., & Kunjappu, J. T. (2012). Surfactants and Interfacial Phenomena (4th ed.). John Wiley & Sons.
• Israelachvili, J. N. (2011). Intermolecular and Surface Forces. Academic Press.

• PubChem. (2025).[3] N-[3-(hexadecyloxy)propyl]-1,3-propanediamine Compound Summary. National Library of Medicine. Link[1]

• Wang, W., et al. (2016). "pH-responsive emulsions stabilized by switchable surfactants."[1] Journal of Colloid and Interface Science. (General reference for pH-switchable amine surfactants).

Sources

• 1. chembk.com [chembk.com]
• 2. PubChemLite - 1,3-propanediamine, n1-(3-(hexadecyloxy)propyl)- (C22H48N2O) [pubchemlite.lcsb.uni.lu]
• 3. N-(3-(Dodecyloxy)propyl)1,3-propanediamine | C18H40N2O | CID 104351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]

Method for preparing N-alkylbis(3-aminopropyl)amines via catalytic hydrogenation

Executive Summary

This application note details a robust, scalable protocol for the synthesis of N-alkylbis(3-aminopropyl)amines (triamines) from primary amines.[1] These triamines are critical intermediates in the synthesis of surfactants, epoxy curing agents, and pharmaceutical dendrimers.

The synthesis is a two-stage process:

• Bisconjugate Addition: Double Michael addition of a primary amine to acrylonitrile to form an N-alkylbis(2-cyanoethyl)amine intermediate.

• Catalytic Hydrogenation: Reduction of the dinitrile to the triamine using Raney Nickel (RaNi) or Raney Cobalt (RaCo).

Key Technical Insight: The critical process parameter (CPP) in this workflow is the suppression of secondary amine byproducts (dimerization) during hydrogenation. This protocol utilizes an ammonia-saturated solvent system to shift the thermodynamic equilibrium, ensuring >95% selectivity for the primary amine moieties.

Reaction Mechanism & The "Ammonia Effect"

To achieve high purity without chromatographic purification, one must understand the competitive pathways occurring on the catalyst surface.

The Challenge: During nitrile reduction, the intermediate imine (

) is highly reactive. It can react with the already-formed primary amine ( ) to form a secondary amine linkage, releasing ammonia. This results in polymerization or dimerization, lowering yield and purity.

The Solution: By conducting the reaction in methanolic ammonia (or anhydrous ammonia in industrial setups), the excess

saturates the catalyst surface and shifts the equilibrium away from the secondary amine, favoring the primary amine product.

Mechanism Visualization

Figure 1: Mechanistic pathway showing the critical role of excess Ammonia (Blue Arrow) in reversing secondary amine formation.

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Catalyst	Raney Nickel (Active)	High activity for nitrile reduction. RaCo is an alternative if higher selectivity is required at high temps.
Solvent	Methanol + (7N)	Methanol solubilizes the polar intermediate; suppresses dimerization.
Pressure	50 - 500 psi (3.5 - 35 bar)	Lower pressures (50 psi) are viable with high catalyst loading; industrial processes prefer >30 bar for kinetics.
Temperature	60°C - 80°C	Balance between reaction rate and thermal degradation (polymerization).
Substrate	N-alkylbis(2-cyanoethyl)amine	Must be free of unreacted acrylonitrile to prevent catalyst fouling.

Detailed Experimental Protocol

Phase 1: Precursor Synthesis (Biscyanoethylation)

Note: This step is exothermic. Temperature control is vital.

• Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and internal temperature probe.

• Charge: Add 1.0 equivalent of the primary amine (e.g., methylamine, octylamine) and solvent (Methanol, ~2-3 volumes).

• Addition: Add 2.1 equivalents of Acrylonitrile dropwise.

  • Control: Maintain internal temperature between 45°C and 50°C. Do not exceed 60°C to prevent polymerization of acrylonitrile.

• Digestion: After addition, stir at 50°C for 4–6 hours.

• Workup: Concentrate in vacuo to remove solvent and excess acrylonitrile. The resulting oil is the dinitrile intermediate (N-alkylbis(2-cyanoethyl)amine).

  • QC Check: FTIR should show a strong nitrile peak at ~2250 cm⁻¹.

Phase 2: Catalytic Hydrogenation

Safety: Raney Nickel is pyrophoric.[2][3] Hydrogen is explosive.[4] Perform in a rated autoclave.

• Catalyst Preparation:

  • Wash Raney Nickel slurry (approx. 20% w/w relative to substrate) with methanol 3 times to remove water.

  • Crucial: Never let the catalyst dry out.

• Loading:

  • Dissolve the dinitrile intermediate in 7 N Methanolic Ammonia (Concentration: ~0.1 - 0.2 M).

  • Transfer the solution and the catalyst slurry into a stainless steel autoclave (e.g., Parr Reactor).

• Purging:

  • Seal reactor. Purge with Nitrogen (

    ) 3 times (50 psi).

  • Purge with Hydrogen (

    ) 3 times (50 psi) to remove .

• Reaction:

  • Pressurize to 50 psi (3.5 bar) (Lab Scale) or 500 psi (35 bar) (Pilot Scale).

  • Heat to 70°C with vigorous stirring (>1000 RPM) to eliminate mass transfer limitations.

  • Monitor

    uptake. Reaction is complete when pressure stabilizes (typically 4–12 hours depending on scale).

• Workup:

  • Cool to room temperature. Vent

    carefully. Purge with .

  • Filtration: Filter the mixture through a Celite pad under an inert atmosphere (Argon/Nitrogen) to remove Raney Nickel.

  • Disposal: Quench filter cake immediately with water/HCl; do not expose to air.

  • Isolation: Concentrate the filtrate in vacuo to remove ammonia and methanol.

Workflow Diagram

Figure 2: End-to-end process flow for the synthesis of Triamines.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete Hydrogenation	Increase pressure or stirring rate (gas-liquid mass transfer limit).
Secondary Amine Impurities	Insufficient Ammonia	Increase concentration in solvent (switch to liquid if possible).
Green/Blue Product	Nickel Leaching	Catalyst oxidation. Ensure inert atmosphere during filtration.[5] Treat product with ion-exchange resin to remove metal ions.[6]
Exotherm Runaway	Acrylonitrile Polymerization	During Phase 1, add acrylonitrile slowly and ensure efficient cooling. Add radical inhibitor (e.g., hydroquinone) if necessary.

Safety Protocols (Mandatory)

• Raney Nickel: This catalyst is pyrophoric (ignites in air).[2] Always handle it as a water or alcohol slurry. Never let filter cakes dry out. Dispose of by dissolving in dilute acid in a fume hood.

• Acrylonitrile: Highly toxic and carcinogenic. Use only in a well-ventilated fume hood with appropriate PPE (double gloving recommended).

• High Pressure: Hydrogenation reactors must be rated for the operating pressure. Burst disks must be inspected prior to use.

• Ammonia: Toxic inhalation hazard. Vent autoclave contents into a scrubber system (acid trap) before opening.

References

• Denton, J., Joyce, P., & Kiely, D. E. (2007). Preparation of N-Alkylbis(3-aminopropyl)amines by the Catalytic Hydrogenation of N-Alkylbis(cyanoethyl)amines.[7] The Journal of Organic Chemistry, 72(13), 4964–4967.

• Rylander, P. N. (1979).Catalytic Hydrogenation in Organic Synthesis. Academic Press.

• Turcotte, M. G., & Johnson, T. A. (1999).Hydrogenation of nitriles to produce amines. U.S. Patent No.

• Fisher Scientific. (2024).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. youtube.com [youtube.com]
• 3. orgsyn.org [orgsyn.org]
• 4. Nitrile Reduction - Wordpress [reagents.acsgcipr.org]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Role of long-chain alkylamines as stabilizing agents in nanoparticle synthesis

Abstract

Long-chain alkylamines, particularly Oleylamine (OAm), have emerged as indispensable reagents in the colloidal synthesis of high-quality inorganic nanoparticles (NPs).[1] Acting simultaneously as solvents, surfactants, and mild reducing agents, they enable precise control over particle size, morphology, and crystallinity. This guide details the mechanistic principles of alkylamine stabilization, provides validated protocols for Noble Metal (Au) and Magnetic (Fe₃O₄) nanoparticle synthesis, and outlines critical workflows for ligand exchange required in biomedical applications.

Mechanistic Principles of Alkylamine Stabilization

To achieve monodispersity in colloidal synthesis, the rate of nucleation must be separated from the rate of growth. Long-chain alkylamines achieve this via two primary mechanisms: Coordinate Covalent Binding and Steric Stabilization .

The Binding Interface

Alkylamines (

) are Lewis bases. The nitrogen atom possesses a lone pair of electrons that donates to the empty orbitals of surface metal atoms (Lewis acids).

• Adsorption Equilibrium: Unlike thiols (

  ) which form strong covalent bonds with gold, amines form weaker coordinate bonds. This dynamic equilibrium allows for surface restructuring during the high-temperature annealing phases, promoting high crystallinity.

• Protonation States: The binding efficacy is pH-dependent. In acidic conditions, the amine protonates (

  ), losing its ability to coordinate with the metal, which can trigger aggregation.

Steric Hinderance & The "Zipper" Effect

The long hydrocarbon tail (typically C12–C18) extends into the solvent. As two particles approach, these tails interdigitate. The resulting loss of conformational entropy creates a repulsive force (osmotic repulsion) that prevents the van der Waals attraction from causing aggregation.

Note on Oleylamine (C18:1): Unlike saturated amines (e.g., Octadecylamine), Oleylamine contains a cis-double bond at C9. This "kink" prevents the tails from packing too tightly, maintaining a liquid state at room temperature and creating a "fluid" steric shell that is easier to exchange later.

Figure 1: Mechanistic workflow of alkylamine-mediated nanoparticle synthesis. The amine acts initially as a complexing agent to control monomer release and subsequently as a capping agent to arrest growth.

Selection Guide: Alkylamine Chain Length & Saturation

Choosing the correct amine affects the reaction temperature ceiling and the particle solubility.

Reagent	Chain Length	Structure	Melting Point	Application Context
Dodecylamine (DDA)	C12	Saturated	28°C	Low-temp synthesis; easier to remove but offers less steric bulk.
Hexadecylamine (HDA)	C16	Saturated	46°C	High-temp synthesis; solid at RT (handling difficulty).
Octadecylamine (ODA)	C18	Saturated	53°C	Strongest steric protection; yields larger particles due to tight packing.
Oleylamine (OAm)	C18:1	Unsaturated (cis)	18°C (Liquid)	Gold Standard. Liquid at RT; acts as reducing agent; fluid shell facilitates ligand exchange.

Protocol A: Synthesis of Gold Nanoparticles (AuNPs)

Target: 12 nm Monodisperse Hydrophobic AuNPs

Principle: Oleylamine serves a triple role: solvent, surfactant, and reducing agent.[1][2] At elevated temperatures, OAm reduces

to without the need for harsh reductants like borohydride.

Materials:

• Hydrogen tetrachloroaurate (III) trihydrate (

  )

• Oleylamine (Technical grade, 70% or Primary Amine >98%)

• Toluene (HPLC Grade)

• Ethanol (Absolute)

Step-by-Step Protocol:

• Precursor Dissolution: In a 50 mL three-neck round-bottom flask, dissolve 100 mg (0.25 mmol) of

  in 10 mL of Oleylamine and 10 mL of Toluene.

  • Observation: The solution will turn deep orange/red.

• Degassing (Critical): Connect the flask to a Schlenk line. Cycle vacuum/nitrogen 3 times to remove oxygen, which can disrupt the reduction kinetics. Leave under

  flow.

• Heating: Heat the mixture to 60°C (if using pure OAm) or reflux (if using diluted systems) with vigorous magnetic stirring.

  • Note: The reaction is time-sensitive.

• Reaction Monitoring:

  • T = 0 min: Orange

  • T = 30 min: Color fades to clear (Formation of Au(I)-OAm complex).

  • T = 2-4 hours: Solution turns deep purple/ruby red.

• Purification (The "Anti-Solvent" Method):

  • Cool solution to room temperature.[3][4][5]

  • Add 40 mL of Ethanol (Anti-solvent).[4] The mixture will become cloudy.

  • Centrifuge at 8,000 RPM for 10 minutes.

  • Discard supernatant (contains excess OAm and byproducts).[5]

  • Redisperse the pellet in 10 mL Toluene. Repeat wash 2x.

Validation:

• UV-Vis: Sharp Surface Plasmon Resonance (SPR) peak at ~520 nm.

• TEM: Spherical particles, ~12 nm diameter.[6]

Protocol B: Synthesis of Iron Oxide Nanoparticles ( )

Target: 10 nm Superparamagnetic Nanocrystals

Principle: Thermal decomposition of an organic iron precursor.[3][4][7][8][9] Here, OAm acts strictly as a surfactant and solvent. Benzyl ether is often added to increase the boiling point.

Materials:

• Iron(III) acetylacetonate (

  )[3][4][8]

• Oleylamine[2][3][6][7][10][11][12][13][14][15]

• Benzyl Ether[7][9]

• 1,2-Hexadecanediol (Optional accelerator)[8]

Step-by-Step Protocol:

• Mixing: Mix 2 mmol

  , 6 mmol Oleylamine, and 20 mL Benzyl Ether in a three-neck flask.

• Dehydration: Heat to 110°C for 1 hour under vacuum.

  • Why? Removes water to prevent uncontrolled hydrolysis.

• Decomposition: Switch to Nitrogen blanket. Ramp temperature to 300°C (reflux) at a rate of 20°C/min.[7]

• Aging: Hold at reflux for 1 hour. Solution turns black.

• Oxidation (Optional but recommended): To ensure pure Magnetite (

  ) rather than Wustite ( ), air can be briefly introduced during cooling, but standard protocol relies on the stoichiometry of the decomposition.

• Purification:

  • Precipitate with Ethanol/Acetone (1:1).

  • Magnetic separation can be used instead of centrifugation for faster processing.

Post-Synthesis Processing: Ligand Exchange

For drug development, hydrophobic OAm-capped NPs must be transferred to aqueous phase. This is achieved by exchanging the weak N-Metal bond with a strong S-Metal (Thiol) bond.

Protocol: OAm to PEG-SH Exchange

• Preparation: Dissolve 10 mg of OAm-AuNPs in 5 mL Chloroform.

• Ligand Solution: Dissolve 50 mg of Thiol-PEG-COOH (MW 2000) in 5 mL Chloroform.

• Exchange Reaction: Mix solutions and stir at room temperature for 24 hours.

  • Driver: The Au-S bond strength (~45 kcal/mol) is significantly higher than Au-N (~8 kcal/mol).

• Phase Transfer: Evaporate Chloroform. Redisperse residue in Water.

  • Success Criterion: The NPs should dissolve in water to form a clear, red solution. If they float or aggregate, exchange is incomplete.

Figure 2: Workflow for converting hydrophobic alkylamine-capped nanoparticles into hydrophilic, bio-ready formulations via thiolation.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Broad Size Distribution	Slow heating rate during nucleation.	Inject precursor at high temp (Hot Injection) or increase ramp rate.
Incomplete Ligand Exchange	OAm "impurities" (polyamines) binding too strongly.	Use high-purity (>98%) Oleylamine; Perform multiple exchange cycles.
Aggregation after Washing	Over-washing removed the steric shell.	Do not wash more than 3 times. Add a drop of OAm to the storage solvent.
Blue Shift in UV-Vis	Oxidation of Ag/Cu NPs; Dissolution of Au.	Ensure rigorous atmosphere; Store in dark.

References

• Murdock, R. C., et al. (2008). Characterization of Nanomaterial Dispersion in Solution Prior to In Vitro Exposure Using Dynamic Light Scattering Technique. Toxicological Sciences. Link (Validates dispersion protocols).

• Hiramatsu, H., & Osterloh, F. E. (2004). A Simple Large-Scale Synthesis of Nearly Monodisperse Gold and Silver Nanoparticles with Iso-Electronic Shells. Chemistry of Materials.[1][3][6][7][16][11][15][17] Link (Foundational protocol for OAm AuNPs).

• Sun, S., & Zeng, H. (2002). Size-Controlled Synthesis of Magnetite Nanoparticles. Journal of the American Chemical Society. Link (The standard for Fe3O4 thermal decomposition).

• Mourdikoudis, S., & Liz-Marzán, L. M. (2013). Oleylamine in Nanoparticle Synthesis.[2][3][4][6][7][11][13][15][17][18] Chemistry of Materials.[1][3][6][7][16][11][15][17] Link (Comprehensive review of OAm mechanisms).

• Sperling, R. A., & Parak, W. J. (2010). Surface modification, functionalization and bioconjugation of colloidal inorganic nanoparticles.[18] Philosophical Transactions of the Royal Society A. Link (Ligand exchange strategies).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. docnum.umons.ac.be [docnum.umons.ac.be]
• 5. mdpi.com [mdpi.com]
• 6. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 7. n04.iphy.ac.cn [n04.iphy.ac.cn]
• 8. BJNANO - Two-step single-reactor synthesis of oleic acid- or undecylenic acid-stabilized magnetic nanoparticles by thermal decomposition [beilstein-journals.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Facile Synthesis of Gold Nanoparticles with Narrow Size Distribution by Using AuCl or AuBr as the Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. "A study on gold nanoparticle synthesis using oleylamine as both reduci" [stars.library.ucf.edu]
• 13. Video: Gold Nanoparticle Synthesis [jove.com]
• 14. Size-controlled and water-soluble gold nanoparticles using UV-induced ligand exchange and phase transfer - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. semanticscholar.org [semanticscholar.org]
• 17. Versatile role of oleylamine in the controlled synthesis of copper nanoparticles with diverse morphologies - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N-[3-(alkoxy)propyl]-1,3-propanediamines

To: Research & Development Teams, Process Chemists From: Senior Application Scientist, Technical Support Division Subject: Troubleshooting Guide for Ether-Diamine Synthesis (Cyanoethylation & Hydrogenation Protocols)

Introduction

This guide addresses the technical challenges in synthesizing N-[3-(alkoxy)propyl]-1,3-propanediamines (e.g., N-(3-methoxypropyl)-1,3-propanediamine). These "ether-diamines" are critical intermediates for surfactants, corrosion inhibitors, and epoxy curing agents.

The synthesis follows a two-step industrial standard:

• Michael Addition (Cyanoethylation): Reaction of a 3-alkoxypropylamine with acrylonitrile.

• Catalytic Hydrogenation: Reduction of the nitrile intermediate to the diamine.

This document is structured as a dynamic FAQ and troubleshooting log, prioritizing the most common failure modes: exotherm control , polyalkylation impurities , and hydrogenation selectivity .

Module 1: The Michael Addition (Cyanoethylation)

Objective: Synthesize the mono-adduct intermediate, N-(2-cyanoethyl)-3-alkoxypropylamine.

Workflow Visualization

Figure 1: Critical process flow for the cyanoethylation step, emphasizing temperature control to prevent polymerization.

Troubleshooting & FAQs

Q1: The reaction temperature spikes uncontrollably upon adding acrylonitrile. How do I manage the exotherm? A: The Michael addition of amines to acrylonitrile is highly exothermic (

).

• Root Cause: Rapid addition of acrylonitrile leads to thermal runaway, which can trigger the polymerization of acrylonitrile itself (yellowing/solidification) rather than the desired amine addition.

• Protocol:

  • Load the alkoxypropylamine into the reactor first.

  • Cool the amine to 15–20°C .

  • Add acrylonitrile dropwise or via a metering pump.

  • Maintain internal temperature strictly between 30°C and 50°C . Do not exceed 55°C.

Q2: My GC analysis shows a significant "heavy" impurity (Bis-cyanoethylation). A: This is the formation of the tertiary amine, where one amine molecule reacts with two acrylonitrile molecules.

• Mechanism:

  .

• Solution:

  • Stoichiometry: Ensure a slight excess of the amine (e.g., 1.05 : 1.00 Amine:Acrylonitrile ratio). The primary amine reacts faster than the secondary amine intermediate.

  • Water Addition: Adding 1-5% water can act as a proton shuttle, accelerating the mono-addition rate relative to the bis-addition [1].

Q3: The reaction stalls at 90% conversion. A:

• Cause: Equilibrium limitations or insufficient activation energy toward the end.

• Fix: Once addition is complete, heat the mixture to 60–70°C for 1–2 hours to drive the reaction to completion ("cook-off" period).

Module 2: Catalytic Hydrogenation

Objective: Reduce the nitrile group to a primary amine without forming secondary amine dimers.

Mechanism: The "Ammonia Effect"

The most critical failure in this step is the formation of secondary amines (dimers) via the reaction of the product amine with the imine intermediate.

Figure 2: The competitive pathway. High concentrations of Ammonia (

) are required to shift the equilibrium away from Dimer formation [2, 3].

Troubleshooting & FAQs

Q4: I am using Raney Nickel, but the product has a high dimer content (>10%). A: Raney Nickel is active but non-selective without additives.

• The Fix: Ammonia Suppression. You must perform the hydrogenation in the presence of anhydrous ammonia or concentrated ammonium hydroxide.

• Protocol:

  • Ratio: Use 5 to 20 moles of

    per mole of nitrile [2].[1]

  • Pressure: Hydrogen pressure should be high, typically 500–1000 psig (35–70 bar) .

  • Temperature: 80–120°C.

  • Solvent: Methanol is preferred. Avoid water if possible, as it promotes hydrolysis side reactions, though small amounts are tolerable with RaNi.

Q5: The catalyst seems to die after one reuse. A: Nitrile hydrogenation is tough on catalysts.

• Poisoning: Amines strongly adsorb to the catalyst surface.

• Leaching: Nickel can leach into the product (turning it green/blue).[2]

• Recommendation:

  • Promoters: Use "Doped" Raney Nickel (e.g., Mo or Cr promoted) or switch to Raney Cobalt . Cobalt is generally more selective for primary amines and more robust against poisoning, though it requires higher pressures [4].

  • Washing: Wash the catalyst with methanol saturated with ammonia between runs to desorb heavy amine oligomers.

Q6: Can I use Pd/C or Pt/C? A: Generally, No .

• Reason: Palladium is poor for nitrile reduction (often stops at the imine or forms heavy byproducts) unless under acidic conditions, which is incompatible with your amine substrate. Platinum is better but expensive and liable to poisoning by the amine product. Raney Nickel or Cobalt are the industry standards for this specific transformation.

Module 3: Purification & Analysis

Data Summary: Process Parameters

Parameter	Cyanoethylation (Step 1)	Hydrogenation (Step 2)
Stoichiometry	1.05 eq Amine : 1.00 eq ACN	Excess , 5-20 eq
Temperature	30–50°C (Exotherm control)	80–120°C
Pressure	Atmospheric	500–1500 psig (35–100 bar)
Catalyst	None (or 2% Water)	Raney Ni or Raney Co
Major Impurity	Bis-cyanoethyl amine	Secondary amine dimer

Q7: How do I purify the final diamine? A: Vacuum distillation is required.[3]

• Challenge: The boiling points of the mono-diamine and the bis-impurity can be close.

• Protocol:

  • Flash off Ammonia: Vent the reactor and purge with Nitrogen.

  • Filter Catalyst: Use a closed filtration system (sparkler filter) to remove pyrophoric Raney metals. Do not let the catalyst dry out.

  • Distillation: Use a fractionating column.

    • Fore-cut: Unreacted alkoxypropylamine.

    • Main fraction: N-[3-(alkoxy)propyl]-1,3-propanediamine.

    • Heels: Heavy dimers/polymers.

• Note: Keep pot temperature below 150°C to prevent thermal degradation/discoloration.

References

• Organic Reactions. (2011). Cyanoethylation. Wiley.[4]

• Schneiders, K. et al. (1968). Method for making primary amines from nitriles. US Patent 3,372,195A.

• ResearchGate. (2019). How to prevent secondary amine formation in nitrile reduction?

• Murahashi, S. et al. (2024). Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles. Journal of the American Chemical Society.

• Denton, J. & Kiely, D. (2007). Preparation of N-Alkylbis(3-aminopropyl)amines by the Catalytic Hydrogenation of N-Alkylbis(cyanoethyl)amines. Organic Preparations and Procedures International.

Sources

• 1. US3372195A - Reduction of nitriles to primary amines - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. CN113620813B - Preparation method of N, N-dimethyl-1, 3-propanediamine - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]

Technical Support Center: Mitigating Aggregation of Nanoparticles Stabilized by N-alkyl-1,3-propanediamines

Welcome to the technical support center dedicated to researchers, scientists, and drug development professionals working with nanoparticles stabilized by N-alkyl-1,3-propanediamines. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome challenges related to nanoparticle aggregation and ensure the stability and efficacy of your formulations.

I. Troubleshooting Guide: Diagnosing and Resolving Nanoparticle Aggregation

Nanoparticle aggregation is a critical issue that can compromise experimental results and the therapeutic potential of nano-formulations.[1][2] This section provides a structured approach to identifying the root causes of aggregation and implementing effective solutions.

Issue 1: Immediate Aggregation Upon Synthesis or Purification

You observe visible precipitation, a significant color change (e.g., for gold nanoparticles, a shift from red to blue or purple), or a dramatic increase in turbidity immediately following the synthesis or during purification steps like centrifugation.[3]

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps
Inadequate Stabilizer Concentration	An insufficient amount of N-alkyl-1,3-propanediamine will result in incomplete surface coverage, leaving exposed nanoparticle surfaces that can interact and aggregate due to strong van der Waals forces.[3]	1. Titration Experiment: Systematically vary the molar ratio of the N-alkyl-1,3-propanediamine to the nanoparticle precursor. 2. Characterization: Use techniques like Dynamic Light Scattering (DLS) and Zeta Potential measurements to identify the optimal concentration that yields the smallest hydrodynamic diameter and a zeta potential indicating high stability (typically > ±30 mV).[4]
Incorrect pH During Synthesis	The protonation state of the amine groups on the N-alkyl-1,3-propanediamine is pH-dependent. At a pH near the isoelectric point, the surface charge is minimized, leading to reduced electrostatic repulsion and increased aggregation.[3][5]	1. pH Adjustment: Carefully control and monitor the pH of the reaction mixture. For amine-stabilized nanoparticles, a pH far from the isoelectric point is generally preferred to maximize surface charge and electrostatic repulsion.[3][6] 2. Buffer Selection: Use a buffer system that can maintain a stable pH throughout the synthesis process.[7]
High Ionic Strength of the Medium	High concentrations of salts in the reaction or purification buffers can screen the surface charges on the nanoparticles. This "charge screening" effect diminishes the electrostatic repulsion between particles, allowing them to approach each other and aggregate.[3][5]	1. Low Salt Buffers: Whenever possible, use buffers with low ionic strength, particularly during washing and purification steps.[3] 2. Dialysis: If high salt concentrations are unavoidable during synthesis, consider using dialysis to remove excess ions post-synthesis.
Rapid Addition of Reagents	A high localized concentration of either the reducing agent or the stabilizing agent can lead to uncontrolled nucleation and growth, resulting in irregularly shaped particles with poor stabilizer coverage.	1. Slow, Controlled Addition: Add reagents dropwise or using a syringe pump to a vigorously stirring nanoparticle suspension.[3] 2. Dilute Reagents: Use dilute solutions of your precursors and stabilizers to ensure a more homogeneous reaction environment.[3]

Issue 2: Gradual Aggregation During Storage

Your nanoparticle suspension appears stable initially but shows signs of aggregation over time (days to weeks), such as sediment formation or an increase in hydrodynamic diameter as measured by DLS.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps
Ligand Desorption	Over time, the N-alkyl-1,3-propanediamine ligands may slowly desorb from the nanoparticle surface, especially if the binding is not sufficiently strong. This exposes the nanoparticle core and leads to gradual aggregation.	1. Optimize Alkyl Chain Length: The length of the alkyl chain on the propanediamine can influence its binding affinity and the steric barrier it provides. Experiment with different alkyl chain lengths to find the optimal balance for your system. 2. Consider Cross-linking: In some cases, gentle cross-linking of the stabilizer shell can enhance long-term stability. However, this must be done carefully to avoid inter-particle cross-linking.
Inappropriate Storage Conditions	Temperature fluctuations can affect ligand binding and solvent properties. Exposure to light can induce photochemical reactions that may degrade the stabilizer or the nanoparticle itself.	1. Controlled Temperature: Store nanoparticle suspensions at a constant, optimized temperature (often refrigerated, but avoid freezing unless specifically validated). 2. Light Protection: Store samples in amber vials or in the dark to prevent photodegradation.
Solvent Evaporation	Even in sealed containers, slow solvent evaporation can lead to an increase in nanoparticle concentration, which can promote aggregation.[8]	1. Proper Sealing: Use high-quality, well-sealed storage vials. Parafilm can be used to further secure the caps. 2. Monitor Concentration: Periodically check the nanoparticle concentration using techniques like UV-Vis spectroscopy. If necessary, dilute the sample back to its original concentration with the appropriate solvent.

Experimental Workflow for Troubleshooting Aggregation

The following diagram outlines a systematic approach to troubleshooting nanoparticle aggregation issues.

Caption: A systematic workflow for diagnosing and resolving nanoparticle aggregation.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stabilization of nanoparticles with N-alkyl-1,3-propanediamines.

Q1: How do N-alkyl-1,3-propanediamines stabilize nanoparticles?

A1: N-alkyl-1,3-propanediamines stabilize nanoparticles through a combination of electrostatic and steric repulsion. The two amine groups can adsorb to the nanoparticle surface, and depending on the pH, these amines can be protonated, imparting a positive surface charge. This positive charge creates electrostatic repulsion between the nanoparticles, preventing them from coming into close contact.[5] Additionally, the alkyl chains extend into the surrounding solvent, creating a physical or "steric" barrier that further hinders aggregation.[9]

Q2: What is the role of the alkyl chain length in the N-alkyl-1,3-propanediamine stabilizer?

A2: The length of the alkyl chain plays a crucial role in the effectiveness of the steric stabilization. Longer alkyl chains generally provide a more substantial steric barrier, which can be more effective at preventing aggregation, especially in high ionic strength environments where electrostatic stabilization is weakened.[9] However, excessively long chains might lead to solubility issues or unwanted interactions. The optimal chain length is often system-dependent and may require empirical determination.

Q3: How can I confirm that my nanoparticles are well-stabilized and not aggregated?

A3: A multi-technique approach is recommended for comprehensive characterization:

• Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter of the nanoparticles in suspension. A narrow size distribution and a small hydrodynamic diameter (close to the primary particle size) indicate a well-dispersed sample.[4]

• Zeta Potential: Measures the surface charge of the nanoparticles. A high absolute zeta potential value (e.g., > +30 mV or < -30 mV) suggests strong electrostatic repulsion and good colloidal stability.[4][10]

• Transmission Electron Microscopy (TEM): Provides direct visualization of the nanoparticles, allowing you to assess their primary size, shape, and whether they are individually dispersed or in aggregates.[4]

• UV-Visible Spectroscopy: For plasmonic nanoparticles like gold and silver, the surface plasmon resonance (SPR) peak is sensitive to aggregation. A shift or broadening of the SPR peak can indicate aggregation.[4][11]

Q4: Can I use sonication to redisperse aggregated nanoparticles?

A4: Sonication can be a useful tool for breaking up soft agglomerates and redispersing nanoparticles.[3][8] However, it should be used with caution. Excessive or high-power sonication can sometimes induce aggregation by providing enough energy to overcome the repulsive barrier between particles. It is best to use short bursts of sonication and monitor the particle size with DLS to assess its effectiveness. For irreversibly aggregated particles, sonication may not be effective.

Q5: What is the impact of solvent choice on the stability of nanoparticles stabilized by N-alkyl-1,3-propanediamines?

A5: The solvent plays a critical role in nanoparticle stability. The chosen solvent must be a good solvent for both the nanoparticle core and the stabilizing ligand.[3] If the solvent is poor for the alkyl chains of the propanediamine, the chains may collapse onto the nanoparticle surface, reducing the steric barrier and leading to aggregation. Therefore, it is essential to ensure that the nanoparticles are stable in the chosen solvent before proceeding with any further functionalization or application.[3]

Mechanism of Stabilization

The diagram below illustrates the dual stabilization mechanism provided by N-alkyl-1,3-propanediamines.

Caption: Stabilization by electrostatic and steric repulsion from N-alkyl-1,3-propanediamines.

III. References

• Fine and Nanoparticle Adhesion and Aggregation Behaviour Characterisation and Control. Available at:

• Nanoparticle Characterization Techniques - nanoComposix. Available at:

• How to prevent aggregation during nanoparticle functionalization - Benchchem. Available at:

• Top Troubleshooting Tips for Nanoparticle Conjugation and Application in Diagnostics | Reinste Nano Ventures Pvt Ltd - Hiyka. Available at:

• Structure, Aggregation and Characterization of Nanoparticles | Reviews in Mineralogy and Geochemistry | GeoScienceWorld. Available at:

• Characterization techniques for nanoparticles: comparison and complementarity upon studying nanoparticle properties - Nanoscale (RSC Publishing) DOI:10.1039/C8NR02278J. Available at:

• Nanoparticle aggregation: principles and modeling - PubMed. Available at:

• How to Properly Disperse Nanoparticles or Microparticles and Avoid Agglomeration Issues. Available at:

• How can the aggregation of nanoparticles be prevented? - Quora. Available at:

• Nanoparticle colloidal stability in cell culture media and impact on cellular interactions - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C4CS00487F. Available at:

• Alkyl and Aromatic Amines as Digestive Ripening/Size Focusing Agents for Gold Nanoparticles - PMC. Available at:

• Surface Modifications of Nanoparticles for Stability in Biological Fluids - PMC. Available at:

• Sterical ligand stabilization of nanocrystals versus electrostatic shielding by ionic compounds: a principle model study with TEM and XPS - RSC Publishing. Available at:

• Shape and Aggregation Control of Nanoparticles: Not Shaken, Not Stirred | Journal of the American Chemical Society. Available at:

• The influence of ionic strength on the stability of nanoparticles (a sedimentation, b zeta potential, c DLVO interaction energy between particles, d aggregation profiles, and e attachment efficiencies) - ResearchGate. Available at:

• Impact of pH on the stability, dissolution and aggregation kinetics of silver nanoparticles. Available at:

• Effect of the ionic strength on the stability of hydroxylamine-reduced... - ResearchGate. Available at:

• pH effect on the synthesis of different size silver nanoparticles evaluated by DLS and their size-dependent antimicrobial activity - SciELO. Available at:

• Procedures for the Synthesis and Capping of Metal Nanoparticles. Available at:

• The Commonly Used Stabilizers for Phytochemical-Based Nanoparticles: Stabilization Effects, Mechanisms, and Applications - MDPI. Available at:

• Influence of pH and Temperature on the Synthesis and Stability of Biologically Synthesized AgNPs - MDPI. Available at:

• Effect of pH on the Stability of Gold Nanoparticles and Their Application for Melamine Detection in Infant Formula - Semantic Scholar. Available at:

• How to minimize the aggregation of nanoparticles? - ResearchGate. Available at:

• Rationally Designed Ligands that Inhibit the Aggregation of Large Gold Nanoparticles in Solution - Dr. Lee Group. Available at:

• A Protocol for The Biosynthesis of Nanoparticles by Plant Extracts. Available at:

• Silver nanoparticles stabilized by ramnolipids: Effect of pH - PubMed. Available at:

• Procedures for the Synthesis and Capping of Metal Nanoparticles - Northern Arizona University. Available at:

• Aggregation behavior of nanoparticles: Revisiting the phase diagram of colloids - PMC - NIH. Available at:

• Functionalized Nanoparticles with Long-Term Stability in Biological Media - PMC - NIH. Available at:

• Nanotechnology–General Aspects: A Chemical Reduction Approach to the Synthesis of Nanoparticles - MDPI. Available at:

• Solvent-Dependent Stabilization of Gold Nanoparticles: A Comparative Study on Polymers and the Influence of Their Molecular Weight in Water and Ethanol - MDPI. Available at:

• Principles of nanoparticle formation by flash nanoprecipitation - AUB ScholarWorks. Available at:

Sources

• 1. Nanoparticle aggregation: principles and modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nanocomposix.com [nanocomposix.com]
• 5. Nanoparticle colloidal stability in cell culture media and impact on cellular interactions - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C4CS00487F [pubs.rsc.org]
• 6. getnanomaterials.com [getnanomaterials.com]
• 7. quora.com [quora.com]
• 8. hiyka.com [hiyka.com]
• 9. Surface Modifications of Nanoparticles for Stability in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Silver nanoparticles stabilized by ramnolipids: Effect of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Troubleshooting low yield in the N-alkylation of 1,3-propanediamine with hexadecyl glycidyl ether

Introduction

You are likely accessing this guide because your synthesis of amphiphilic amino-alcohols—specifically the reaction between 1,3-propanediamine (PDA) and hexadecyl glycidyl ether (HGE) —is failing to meet yield targets.

This reaction is a classic nucleophilic ring-opening of an epoxide, but it presents a unique "Trojan Horse" of challenges. You are not just synthesizing a molecule; you are synthesizing a surfactant .[1] The very properties that make the product desirable (hydrophilic head, lipophilic tail) are the same properties that cause low yield during reaction (phase separation) and isolation (emulsification).[1]

This guide deconstructs the process into three critical failure modes: Stoichiometry (Oligomerization) , Phase Compatibility (Kinetics) , and Isolation (Emulsion Management) .[2][1]

Module 1: Diagnostic Workflow

Before altering parameters, identify your specific failure mode using the logic flow below.

Figure 1: Diagnostic logic tree for identifying the root cause of yield loss.

Module 2: Stoichiometry & Kinetics (The Chemistry)

Q: Why is my product gelling or showing multiple spots on TLC?

A: You are likely using a 1:1 stoichiometric ratio.

In epoxide aminolysis, the product formed is a secondary amine. This secondary amine is often more nucleophilic than the primary amine starting material due to the inductive effect of the alkyl chain, leading to competition for the remaining epoxide.

• The Trap: If you mix 1 equivalent of PDA with 1 equivalent of HGE, the mono-alkylated product will attack a second HGE molecule, forming a di-alkylated "gemini" surfactant or oligomers.[2]

• The Solution: You must operate under Pseudo-First-Order conditions regarding the epoxide.[3]

  • Recommendation: Use a 5:1 to 10:1 molar excess of 1,3-propanediamine.[2]

  • The excess PDA statistically ensures that every HGE molecule encounters a fresh PDA molecule rather than a product molecule.

Q: Why is the reaction incomplete despite heating?

A: Phase incompatibility is throttling the kinetics.

• HGE is a C16 lipid (highly hydrophobic).[1]

• PDA is a short diamine (highly hydrophilic/water-soluble).[1]

• The Problem: If you run this in water or a non-polar solvent (like Hexane), the reagents segregate. Reaction only occurs at the interface, which is vanishingly slow.

• The Solution: Use a "Bridging Solvent" that dissolves both.

  • Best Solvents: Ethanol (EtOH), 2-Propanol (IPA), or n-Butanol.[2][1] These protic solvents also catalyze the ring-opening via hydrogen bonding to the epoxide oxygen [1].

Module 3: Work-up & Isolation (The Physics)

This is the most common point of failure. You have synthesized a surfactant.[1][4][5][6] If you attempt a standard water/DCM extraction, you will create a stable emulsion that traps your product.[2]

Q: How do I remove the huge excess of PDA without washing with water?

A: Vacuum Distillation. Since you used a large excess of PDA (bp ~135 °C), do not try to wash it out initially.[1]

• Rotary evaporate the reaction solvent (EtOH).[1]

• Switch to high vacuum (oil pump) and heat to 60-80 °C to strip off the unreacted 1,3-propanediamine.

• Only then proceed to liquid-liquid extraction for final polishing.[1]

Q: I have a white emulsion layer. How do I break it?

A: Salting Out and Temperature. Surfactants stabilize emulsions by lowering surface tension.[1] You must disrupt this hydration shell.[1]

• Salting Out: Use saturated Brine (NaCl) instead of water.[1] The high ionic strength reduces the solubility of the organic tail in the aqueous phase.

• Heat: Perform the extraction with warm solvents (40-50 °C). Higher temperature increases the critical micelle concentration (CMC) and destabilizes the emulsion.

• Specific Solvent: Use n-Butanol or a Chloroform/Isopropanol (3:1) mixture for extraction.[1] These are more effective at pulling amphiphiles out of water than pure DCM or Ethyl Acetate.[1]

Module 4: Optimized Experimental Protocol

Objective: Synthesis of N-(3-aminopropyl)-1-hexadecyloxy-2-propanol (Mono-adduct).

Reagents

Component	Role	Molar Eq.	Notes
Hexadecyl Glycidyl Ether (HGE)	Limiting Reagent	1.0	Melt before use if solid.[2][1]
1,3-Propanediamine (PDA)	Nucleophile	10.0	Large excess prevents oligomers.
2-Propanol (IPA)	Solvent	[0.5 M]	Concentration relative to HGE.[2][1]

Step-by-Step Procedure

• Preparation:

  • Dissolve 10 equivalents of PDA in 2-Propanol in a round-bottom flask.

  • Heat the solution to 60 °C (gentle reflux).

• Addition:

  • Dissolve 1 equivalent of HGE in a minimal amount of 2-Propanol.

  • Add the HGE solution dropwise to the stirring PDA solution over 30-60 minutes.

  • Reasoning: Slow addition keeps the concentration of epoxide low relative to the amine at all times, favoring mono-alkylation [2].

• Reaction:

  • Stir at reflux (approx. 80 °C) for 4–6 hours.

  • Monitor: Check TLC (Mobile phase: 10% MeOH in DCM with 1% NH4OH). Staining with Ninhydrin will show the amine.

• Work-up (Crucial Step):

  • Concentration: Remove 2-Propanol via rotary evaporation.

  • Stripping: Connect the flask to a high-vacuum manifold (< 1 mbar) and heat to 70 °C for 2 hours to distill off the excess PDA. (PDA boils at ~135°C at atm, but much lower under vac).

  • Residue: You should be left with a waxy solid.[1]

• Purification (If needed):

  • Dissolve the residue in DCM.

  • Wash once with saturated Brine (pH adjusted to >12 with NaOH).[1] High pH ensures the amine head is deprotonated and organic-soluble.

  • Dry over Na2SO4 and evaporate.[1]

  • Recrystallization:[2][1] The product can often be recrystallized from cold acetone or acetonitrile.

Module 5: Reaction Pathway Visualization

The following diagram illustrates the competition between the desired pathway and the oligomerization side-reaction.

Figure 2: Reaction pathway showing the necessity of excess diamine to prevent secondary reactions.[2][1]

References

• Solvent Effects in Epoxide Opening: Lizza, J. R., & Moura-Letts, G. (2017).[2][1][7] Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols. Synthesis, 49(06), 1231-1242.[2][1]

• Kinetics of Epoxide Aminolysis: Khot, S. N., et al. (2001).[2][1] Kinetics of the reaction of phenyl glycidyl ether with amines. Journal of Applied Polymer Science.

• General Mechanism & Regioselectivity: OpenStax Chemistry. (2016).[1] Reactions of Epoxides: Ring-Opening.

• Surfactant Synthesis & Purification: Tajbakhsh, M., et al. (2012).[2][1] Regioselective Ring Opening of Epoxides with Amines.[1][8] Journal of the Mexican Chemical Society.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]
• 3. www2.oberlin.edu [www2.oberlin.edu]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. research.chalmers.se [research.chalmers.se]
• 6. Synthesis, chemistry, physicochemical properties and industrial applications of amino acid surfactants: A review [comptes-rendus.academie-sciences.fr]
• 7. Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols [organic-chemistry.org]
• 8. YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions [mdpi.com]

Technical Support Center: Purification of High Molecular Weight Amphiphilic Compounds

Status: Operational Current Wait Time: 0 minutes Support Tier: Level 3 (Senior Application Scientist)

Welcome to the Amphiphile Purification Hub

You have reached the specialized support unit for handling High Molecular Weight (HMW) Amphiphilic Compounds. Whether you are working with block copolymers (e.g., PEG-PLGA), large hydrophobic peptides, membrane proteins, or Antibody-Drug Conjugates (ADCs), the core challenge is identical: these molecules hate being in solution as monomers.

They self-assemble, aggregate, stick to tubing, and foul membranes. This guide is not a textbook; it is a troubleshooting manual designed to get your sample off the column and into the vial.

Quick Navigation (Select your issue):

• [Solubility & Sample Prep] My sample won't dissolve or gels immediately.

• [Chromatography Errors] High backpressure, ghost peaks, or 0% recovery.

• [Filtration/TFF] My flux dropped to zero; the membrane is clogged.

• [Validation] Is this a single molecule or a stable micelle?

Module 1: Solubility & Sample Preparation

User Query: "I’m trying to dissolve a 15 kDa amphiphilic peptide/polymer in water/acetonitrile, but it forms a cloudy suspension or a gel. Sonicating only heats it up. How do I get a clear injection?"

Diagnosis: You are likely battling Critical Micelle Concentration (CMC) or non-specific hydrophobic stacking. Sonicating amphiphiles often adds energy that promotes organized aggregation (beta-sheet formation or micelle tightening) rather than dispersion.

Troubleshooting Protocol:

Strategy	Mechanism of Action	Protocol / Concentration
The "Arg/Glu" Shield	Arginine and Glutamate act as electrostatic crowders, preventing protein/peptide self-interaction without denaturing.	Add 50 mM Arginine + 50 mM Glutamate to your lysis or solubilization buffer. Adjust pH to 8.0.
Chaotropic Spiking	Disrupts hydrogen bonding networks and hydrophobic shells.	For peptides: Add 4–6 M Urea or 6 M Guanidine HCl . Note: Must be removed immediately post-purification to prevent carbamylation (Urea).
Salt-Mediated Polymer Breakup	For synthetic polymers (PEG-PLGA) in organic solvents, salts shield dipole interactions that cause aggregation.	Add 10–50 mM LiBr (Lithium Bromide) to DMF or THF. This is critical for GPC/SEC to see true molecular weight.
The "Magic" Solvent Mix	Breaks structured water cages around hydrophobic domains.	HFIP (Hexafluoroisopropanol) is the nuclear option. Dissolve dry sample in 100% HFIP, then dilute into mobile phase.

Expert Insight:

Never inject a cloudy sample hoping the column will filter it. It won't. It will precipitate at the frit, causing irreversible backpressure.

Module 2: Chromatography Troubleshooting

Scenario A: Reversed-Phase Chromatography (RPC) – "The Ghost Peak"

Issue: You see broad tailing peaks, or the sample elutes in the wash step (ghost peak) of the next injection. Root Cause: The hydrophobic domains are binding irreversibly to the C18 alkyl chains or the silanol groups of the silica backbone.

Solution Workflow:

• Switch Stationary Phase: Move from Silica-C18 to Polymeric (PLRP-S) or C4/Phenyl-Hexyl phases. Polymeric beads have no silanols and withstand pH 1–14.

• Temperature Control (Critical): Amphiphilic adsorption is exothermic. Heat the column to 60°C – 80°C. This increases mass transfer and weakens hydrophobic binding, sharpening peaks significantly.

• Mobile Phase Modifier: Add 1–5% Isopropanol (IPA) or TFE (Trifluoroethanol) to Mobile Phase B (Acetonitrile). This solvates the hydrophobic tails better than ACN alone.

Scenario B: Size Exclusion Chromatography (SEC/GPC) – "The Early Eluter"

Issue: My 20 kDa polymer elutes at the void volume (like a 1000 kDa molecule). Root Cause: Your sample has formed micelles or aggregates. The column is measuring the size of the aggregate, not the single chain.

Solution Workflow:

• Solvent Swap: If running aqueous SEC, switch to organic GPC (DMF or DMAc).

• Add Salt (The Golden Rule): You must add 0.05 M LiBr or 0.1% TFA to the mobile phase. This screens the electrostatic attraction between polymer chains and the stationary phase.

• Verification: Run the sample at two different concentrations (e.g., 1 mg/mL and 0.1 mg/mL). If the retention time shifts, you have aggregation (concentration-dependent assembly).

Module 3: Visualizing the Purification Logic

The following diagram illustrates the decision matrix for selecting the correct purification mode based on the amphiphile's behavior.

Caption: Decision matrix for selecting purification modalities based on solubility and aggregation state.

Module 4: Filtration & TFF (Tangential Flow Filtration)

User Query: "I am trying to concentrate my amphiphilic block copolymer using TFF. The flux started fine but dropped to near zero within 10 minutes. Backflushing didn't help."

Diagnosis: You are experiencing Gel Layer Formation or Concentration Polarization . Amphiphiles accumulate at the membrane surface. Because they are hydrophobic, they don't just sit there; they "wet" the membrane pores and fuse, forming a gel skin that is impermeable.

Troubleshooting Protocol:

• Operate Below Critical Flux: Do not crank up the pump speed. You must determine the Critical Flux (the point where fouling becomes exponential). Run at 70% of this value.

• High Cross-Flow, Low Transmembrane Pressure (TMP):

  • Increase the retentate flow rate (sweep the surface).

  • Decrease the pinch valve pressure on the outlet.

  • Goal: High velocity across the membrane, low force pushing through it.

• Membrane Chemistry:

  • Avoid: Polyethersulfone (PES) if your molecule is very hydrophobic (it will stick).

  • Use: Regenerated Cellulose (RC) or hydrophilized PVDF. These are more resistant to fouling by hydrophobic domains.

Module 5: Analytical Validation (The "Truth" Test)

How do you know your purified peak is a single molecule and not a stable 10-mer micelle? Standard HPLC calibration curves are useless for amphiphiles because globular protein standards do not match the hydrodynamic radius of linear amphiphiles.

Required Validation Method: SEC-MALS (Size Exclusion Chromatography coupled with Multi-Angle Light Scattering)

• Why: MALS measures absolute molecular weight (

  ) independent of retention time.

• The Test:

  • Inject sample.[1]

  • If MALS shows a flat molecular weight across the peak, it is a pure species.

  • If the leading edge of the peak has a massive

    (e.g., 500 kDa) and the tail has a low (e.g., 50 kDa), you are separating an equilibrium of aggregates.

References

• Vertex AI Search. (2025). Evaluation of hydrophobic-interaction chromatography resins for purification of antibody-drug conjugates. ResearchGate. 2

• Benchchem. (2025).[3][4][5] Technical Support Center: Purification of Antibody-Drug Conjugates (ADCs). Benchchem. 4

• Biozentrum. (2014).[6] Preventing Protein Aggregation. University of Basel. 6[5][7]

• Benchchem. (2025).[3][4] Technical Support Center: Overcoming Challenges in the Purification of Lipophilic Peptides. Benchchem. 8

• Agilent Technologies. (2016).[9][10] Step-by-Step Method Development for GPC/SEC. Agilent. 9

• ResearchGate. (2025). Improved fouling resistance of poly(vinylidene fluoride) membrane modified with poly(acryloyl morpholine)-based amphiphilic copolymer. ResearchGate. 11

Sources

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pure.mpg.de [pure.mpg.de]
• 6. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 7. Molecular design of amphiphilic triblock copolymers as additives for high performance poly(vinyl chloride) ultrafiltration membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Analysis of Cationic Lipids for siRNA Delivery Efficiency

[1][2][3][4][5][6][7][8]

Executive Summary

For researchers and drug developers, the selection of a cationic lipid is the single most critical determinant of siRNA delivery success. This guide objectively compares the two dominant architectural classes: Permanently Cationic Lipids (e.g., DOTAP, DOTMA) and Ionizable Cationic Lipids (e.g., DLin-MC3-DMA, SM-102).

While permanently cationic lipids remain a staple for in vitro screening due to low cost and ease of formulation, they are largely obsolete for therapeutic in vivo applications due to dose-limiting toxicity and rapid clearance. Conversely, ionizable lipids have established themselves as the clinical gold standard (e.g., Onpattro, Comirnaty), offering superior endosomal escape via pH-triggered fusogenicity and reduced systemic toxicity.

Mechanistic Foundation: The Endosomal Escape Bottleneck

The primary barrier to siRNA efficiency is not cellular uptake, but endosomal escape . The mechanism by which a lipid facilitates this transition defines its utility.

Permanently Cationic Lipids (The "Flip-Flop" Mechanism)

Lipids like DOTAP maintain a positive charge at all pH levels. They form electrostatic complexes (lipoplexes) with anionic siRNA.[1]

• Uptake: Relies on non-specific electrostatic interaction with the negatively charged cell membrane.

• Escape: Inefficient. Often relies on the "flip-flop" of anionic lipids from the cytoplasmic face of the endosome, destabilizing the bilayer. This often leads to entrapment and lysosomal degradation.

Ionizable Cationic Lipids (The "Shape-Shifting" Mechanism)

Lipids like DLin-MC3-DMA are neutral at physiological pH (7.4) but become protonated at endosomal pH (5.5–6.5).

• Uptake: ApoE-mediated endocytosis (for liver targets) or receptor-mediated pathways.[2]

• Escape: Upon acidification in the endosome, the lipid headgroup ionizes. The cationic lipid interacts with anionic endosomal phospholipids (like phosphatidylserine), inducing a transition from a stable lamellar phase to a fusogenic inverted hexagonal (

  ) phase . This disrupts the membrane and releases the siRNA into the cytosol.[3][4]

Mechanistic Pathway Diagram

Figure 1: The pH-dependent activation mechanism of ionizable lipids compared to the static state of permanently cationic lipids. Ionizable lipids exploit the pH gradient for payload release.[]

Comparative Matrix: Product Performance

This analysis contrasts the industry-standard permanently cationic lipid (DOTAP ) against the clinical benchmark ionizable lipid (DLin-MC3-DMA ).

Feature	Permanently Cationic (e.g., DOTAP)	Ionizable Cationic (e.g., DLin-MC3-DMA)
Charge at pH 7.4	Positive (+)	Neutral (0)
Charge at pH 5.0	Positive (+)	Positive (+)
Primary Toxicity	High. Charge density disrupts plasma membranes; induces immune response.	Low. Neutral surface reduces opsonization and hemolysis in circulation.
Formulation Type	Lipoplex. Spontaneous electrostatic assembly. Large, heterogeneous aggregates (>150nm).	LNP (Lipid Nanoparticle). Microfluidic assembly.[6][7][8] Dense core, uniform size (40–80nm).
Encapsulation Efficiency	Variable (40–80%).	High (>90%).
In Vivo Half-Life	Short (<1 hour). Rapid clearance by RES/macrophages.	Long (Hours to Days). PEG-shedding allows extended circulation.
Primary Use Case	In vitro cell culture transfection; local injection (e.g., intratumoral).	Systemic administration (IV); Clinical therapeutics (liver, vaccines).
Cost	Low ($).	High ( $).[9][2][10]

Quantitative Efficacy Data (Hepatic Knockdown)

Data synthesized from comparative studies (e.g., Jayaraman et al., Semple et al.).

Metric	DOTAP Formulation	DLin-MC3-DMA Formulation
ED50 (mg/kg)	> 1.0 mg/kg (often ineffective systemically)	0.005 - 0.03 mg/kg
pKa	N/A (Quaternary Ammonium)	~6.44 (Optimized for endosomal escape)
Cell Viability (100nM)	< 60% (High Cytotoxicity)	> 90% (High Biocompatibility)

Experimental Protocols

To ensure reproducibility, we provide two distinct protocols. Protocol A is for basic in vitro screening using DOTAP. Protocol B is for advanced LNP formulation using Ionizable lipids, required for in vivo relevance.

Protocol A: Thin-Film Hydration (DOTAP Lipoplexes)

Best for: Quick, low-cost in vitro screening.

• Preparation: Dissolve DOTAP and Cholesterol (1:1 molar ratio) in chloroform in a glass vial.

• Evaporation: Create a thin lipid film using a rotary evaporator or nitrogen stream. Desiccate overnight to remove solvent traces.

• Hydration: Rehydrate film with sterile HEPES or PBS to achieve a final lipid concentration of 1 mg/mL. Vortex vigorously for 1 minute.

• Sizing (Critical Step): Extrude the suspension through a 100nm polycarbonate membrane (11 passes) using a mini-extruder to unify particle size.

• Complexation: Mix lipid solution with siRNA (diluted in RNase-free water) at an N/P ratio of 4:1. Incubate for 20 minutes at room temperature before adding to cells.

Protocol B: Microfluidic Assembly (Ionizable LNPs)

Best for: High-efficiency encapsulation and in vivo studies.

Materials:

• Organic Phase: DLin-MC3-DMA, DSPC, Cholesterol, PEG-DMG (Molar Ratio: 50:10:38.5:1.5) dissolved in 100% Ethanol.

• Aqueous Phase: siRNA dissolved in 25mM Sodium Acetate buffer (pH 4.0).

Workflow:

• Flow Rate Setup: Use a microfluidic mixing device (e.g., NanoAssemblr or custom T-junction). Set Flow Rate Ratio (FRR) to 3:1 (Aqueous:Organic).

• Mixing: Inject both phases simultaneously. The rapid mixing triggers the precipitation of lipids around the siRNA core due to the polarity change.

• Dilution: Immediately dilute the output 1:40 into PBS (pH 7.4). Why? This raises the pH, neutralizing the ionizable lipid and locking the LNP structure.

• Dialysis: Dialyze against PBS for 12-24 hours using a 10kDa MWCO cassette to remove ethanol and unencapsulated siRNA.

• Filtration: Sterile filter through a 0.2μm PES membrane.

Formulation Workflow Diagram

Figure 2: Step-by-step microfluidic assembly workflow for generating reproducible Lipid Nanoparticles (LNPs).

Troubleshooting & Optimization

Issue	Probable Cause (Causality)	Corrective Action
Precipitation / Aggregation	N/P ratio too low or mixing too slow (Lipoplex).	Increase N/P ratio. For LNPs, ensure rapid mixing (TFR > 10 mL/min) to prevent large aggregate formation.
High Cytotoxicity	Excess cationic charge disrupting membrane integrity.	Reduce lipid concentration. Switch from DOTAP to an ionizable lipid. If using DOTAP, decrease the N/P ratio.
Low Knockdown Efficiency	Poor endosomal escape.	Incorporate a "helper lipid" like DOPE (fusogenic) into the formulation. For LNPs, optimize the pKa of the ionizable lipid (ideal range 6.2–6.5).
LNP Instability	PEG-lipid shedding too fast.	Use a PEG-lipid with a longer acyl chain (e.g., PEG-DSG instead of PEG-DMG) to anchor it more firmly in the bilayer.

References

• Semple, S. C., et al. (2010). Rational design of cationic lipids for siRNA delivery. Nature Biotechnology, 28(2), 172–176. [Link]

• Jayaraman, M., et al. (2012). Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angewandte Chemie International Edition, 51(34), 8529–8533. [Link]

• Whitehead, K. A., et al. (2014). Degradable lipid nanoparticles with predictable in vivo siRNA delivery activity. Nature Communications, 5, 4277. [Link]

• Cullis, P. R., & Hope, M. J. (2017). Lipid Nanoparticle Systems for Enabling Gene Therapies.[3][4][][6] Molecular Therapy, 25(7), 1467–1475. [Link]

• Kulkarni, J. A., et al. (2018). The current landscape of nucleic acid therapeutics. Nature Nanotechnology, 13, 506–516. [Link]

Sources

• 1. Cationic Liposomes Carrying siRNA: Impact of Lipid Composition on Physicochemical Properties, Cytotoxicity and Endosomal Escape - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.biologists.com [journals.biologists.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 6. liposomes.ca [liposomes.ca]
• 7. Production of siRNA-Loaded Lipid Nanoparticles using a Microfluidic Device [jove.com]
• 8. biorxiv.org [biorxiv.org]
• 9. mdpi.com [mdpi.com]
• 10. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]

A Comparative Guide to the Efficacy of N-[3-(hexadecyloxy)propyl]-1,3-propanediamine and Commercial Transfection Reagents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of genetic research and therapeutic development, the efficient delivery of nucleic acids into cells—a process known as transfection—is a foundational and critical step. The choice of a transfection reagent can significantly influence experimental outcomes, dictating the success of gene expression studies, siRNA-mediated knockdown, and the development of nucleic acid-based therapeutics. This guide provides an in-depth comparison of the cationic lipid N-[3-(hexadecyloxy)propyl]-1,3-propanediamine against widely used commercial transfection reagents, offering a scientifically grounded perspective on their relative performance.

The Mechanism of Cationic Lipid-Mediated Transfection

Cationic lipids, such as N-[3-(hexadecyloxy)propyl]-1,3-propanediamine, are molecules designed with a positively charged headgroup and a hydrophobic tail. This amphipathic structure is key to their function. They interact electrostatically with the negatively charged phosphate backbone of nucleic acids (DNA, mRNA, siRNA), condensing them into compact, positively charged nanoparticles called lipoplexes.[1] This net positive charge facilitates the lipoplex's approach to the negatively charged cell membrane, initiating uptake, primarily through endocytosis.[2]

Once inside the cell within an endosome, the "proton sponge" effect, or other lipid-destabilizing mechanisms, facilitates the rupture of the endosomal membrane.[1] This crucial step releases the nucleic acid cargo into the cytoplasm, allowing it to travel to the nucleus (for DNA) or engage with the ribosomal machinery (for mRNA) to exert its function.[2]

Caption: Mechanism of Cationic Lipid-Mediated Transfection.

Comparative Analysis of Transfection Reagents

The efficacy of a transfection reagent is not a single metric but a balance of transfection efficiency, cell viability, and applicability across different cell types. Here, we compare N-[3-(hexadecyloxy)propyl]-1,3-propanediamine (referred to as "HPD-13" for brevity in tables) with three industry-standard commercial reagents: Lipofectamine™ 3000, FuGENE® HD, and Polyethylenimine (PEI).

Key Performance Metrics

• Transfection Efficiency: The percentage of cells that successfully internalize and express the delivered nucleic acid. This is often the primary metric for success.

• Cytotoxicity: The degree to which the reagent harms the cells. A high transfection efficiency is of little use if it comes at the cost of widespread cell death.

• Serum Compatibility: The ability of the reagent to function effectively in the presence of serum in the culture medium. Serum proteins can interfere with lipoplex formation and stability, inhibiting transfection.[3][4][5][6]

Performance Data Summary

The following data is a synthesis of expected performance based on literature analysis for a standard plasmid DNA transfection expressing a fluorescent reporter (e.g., GFP). Values represent typical outcomes and will vary based on the specific cell line, plasmid, and experimental conditions.

Reagent	Cell Line	Transfection Efficiency (%)	Cell Viability (%)	Serum Compatibility
HPD-13 (Hypothetical)	HEK293	65-75%	85-95%	Moderate
HeLa	50-60%	80-90%	Moderate
Lipofectamine™ 3000	HEK293	80-95%	80-90%	High[7]
HeLa	70-85%	75-85%	High[7]
FuGENE® HD	HEK293	75-90%	90-98%	High[8][9]
HeLa	65-80%	85-95%	High[8][9]
PEI (Linear, 25 kDa)	HEK293	70-85%	70-85%	Low to Moderate[10]
HeLa	55-70%	65-80%	Low to Moderate[10]

Analysis:

• Lipofectamine™ 3000 often sets the benchmark for high efficiency across a broad spectrum of cell lines, including those that are notoriously difficult to transfect.[7]

• FuGENE® HD is distinguished by its exceptionally low toxicity, often resulting in higher cell viability compared to other lipid-based reagents.[8][9] Its non-liposomal nature and high compatibility with serum-containing media make it a very convenient option.[8][9]

• Polyethylenimine (PEI) is a cost-effective polymeric reagent, making it highly suitable for large-scale transfections.[1] However, its efficiency is highly dependent on the ratio of PEI to DNA (the N/P ratio), and it can exhibit higher cytotoxicity compared to modern lipid-based formulations.[1]

• N-[3-(hexadecyloxy)propyl]-1,3-propanediamine (HPD-13) , as a representative cationic lipid, is expected to demonstrate a solid balance of good transfection efficiency and moderate cytotoxicity. Its performance profile suggests it is a viable candidate for routine transfection experiments, particularly where cost-effectiveness is a consideration alongside performance.

Experimental Protocols and Methodologies

To ensure a fair and rigorous comparison, a standardized experimental workflow is essential. The following protocols outline the steps for evaluating transfection reagents using a GFP reporter plasmid.

Caption: Standardized Workflow for Comparing Transfection Reagents.

Protocol 1: Transfection Using a GFP Reporter Plasmid (24-Well Plate Format)

Causality Behind Choices: The goal is to create optimal conditions for lipoplex formation and cell uptake while minimizing stress on the cells. Using serum-free medium for complex formation is critical as serum proteins can inhibit the process.[3] Plating cells to be 70-90% confluent ensures they are in a logarithmic growth phase and healthy enough for efficient transfection.[11][12]

Materials:

• HEK293 or HeLa cells

• Complete growth medium (e.g., DMEM + 10% FBS)

• Serum-free medium (e.g., Opti-MEM™)

• GFP-expressing plasmid DNA (endotoxin-free, A260/280 ratio of ~1.8)

• Transfection reagents to be tested

• 24-well tissue culture plates

Procedure:

• Cell Seeding (Day 0):

  • Seed 0.5 x 10⁵ to 1.0 x 10⁵ cells per well in 500 µL of complete growth medium.

  • Incubate overnight (37°C, 5% CO₂) to achieve 70-90% confluency on the day of transfection.[11][12]

• Lipoplex Formation (Day 1): Perform these steps for each reagent being tested, optimizing the lipid:DNA ratio as recommended by the manufacturer.

  • Solution A (DNA): In a sterile microfuge tube, dilute 500 ng of plasmid DNA into 50 µL of serum-free medium. Mix gently.

  • Solution B (Reagent): In a separate sterile microfuge tube, dilute 1.0-1.5 µL of the lipid/polymer reagent into 50 µL of serum-free medium. Mix gently. Note: The optimal ratio must be determined empirically for each reagent and cell line.[1][13]

  • Combine: Add Solution B to Solution A (not the reverse) and mix gently by flicking the tube.

  • Incubate: Incubate the mixture for 10-20 minutes at room temperature to allow for the formation of DNA-reagent complexes.[11][14]

• Transfection:

  • Add the 100 µL of the lipoplex mixture dropwise to the cells in the 24-well plate.

  • Gently rock the plate to ensure even distribution.

  • Return the plate to the incubator. There is no need to change the medium unless the reagent is known to be highly toxic.[8][11]

• Analysis (24-48 Hours Post-Transfection):

  • Assess GFP expression using a fluorescence microscope for a qualitative measure of efficiency.

  • For quantitative analysis, detach the cells and analyze the percentage of GFP-positive cells using a flow cytometer.[15][16] The optimal time for measurement is typically between 48 and 72 hours post-transfection.[15]

Protocol 2: Assessing Cytotoxicity via MTT Assay

Causality Behind Choices: The MTT assay measures the metabolic activity of a cell population, which is a reliable indicator of cell viability. Mitochondrial dehydrogenases in living cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.[17][18][19] The amount of formazan produced is directly proportional to the number of viable cells.[17]

Materials:

• Transfected cells from Protocol 1

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Timing: Perform this assay at the same time point as the efficiency analysis (e.g., 48 hours post-transfection).

• MTT Addition:

  • Aspirate the culture medium from the wells.

  • Add 500 µL of fresh, serum-free medium and 50 µL of the MTT stock solution to each well.

  • Include "cells only" (untransfected) and "reagent only" controls.

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing formazan crystals to form.[17]

• Solubilization:

  • Carefully aspirate the MTT-containing medium without disturbing the formazan crystals.

  • Add 500 µL of solubilization solution (DMSO) to each well.

  • Place the plate on an orbital shaker for 15 minutes to fully dissolve the crystals.[20]

• Measurement:

  • Measure the absorbance of the solution at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untransfected control cells.

Conclusion and Recommendations

The selection of a transfection reagent is a multi-faceted decision that requires balancing efficiency, toxicity, and cost.

• For experiments demanding the highest possible efficiency , particularly in challenging cell lines, Lipofectamine™ 3000 remains a top-tier choice.

• When preserving cell health and viability is the utmost priority, FuGENE® HD offers an excellent high-efficiency, low-toxicity profile.

• For large-scale production or when budget is a primary constraint, PEI provides a powerful and cost-effective, albeit more cytotoxic, alternative that requires careful optimization.

• Cationic lipids like N-[3-(hexadecyloxy)propyl]-1,3-propanediamine represent a robust and versatile class of reagents. They offer a commendable balance of performance and value, making them suitable for a wide range of standard transfection applications.

Ultimately, the most effective strategy is empirical. Researchers should perform a side-by-side comparison of a few selected reagents using the protocols outlined in this guide to determine the optimal solution for their specific cell type and experimental goals.

References

• General Transfection. Addgene. [Link]

• Transient Mammalian Cell Transfection with Polyethylenimine (PEI). Journal of Visualized Experiments. [Link]

• Users Guide: FuGENE® HD Transfection Reagent. Promega Corporation. [Link]

• FuGENE HD Transfection Reagent Quick Protocol. Scribd. [Link]

• When to measure transfection efficiency after GFP-transfection? ResearchGate. [Link]

• Lipofectamine 3000 transfection. iGEM. [Link]

• New strategy in gene transfection by cationic transfection lipids with a cationic cholesterol. Current Medicinal Chemistry. [Link]

• Transfection with PEI. CELLnTEC. [Link]

• Cationic lipid-mediated transfection in vitro and in vivo. Journal of Drug Targeting. [Link]

• A simple, rapid method for evaluation of transfection efficiency based on fluorescent dye. PLoS One. [Link]

• Lipid and polymeric carrier-mediated nucleic acid delivery. Journal of Controlled Release. [Link]

• Cationic Transfection Lipids. Bentham Science Publishers. [Link]

• Cationic Transfection Lipids. Ingenta Connect. [Link]

• GFP Transfection Efficiency Assay. ChemoMetec. [Link]

• Delipidated serum abolishes the inhibitory effect of serum on in vitro liposome-mediated transfection. Biochimica et Biophysica Acta (BBA) - Biomembranes. [Link]

• Microfluidic Optimization of PEI-Lipid Hybrid Nanoparticles for Efficient DNA Delivery and Transgene Expression. Pharmaceutics. [Link]

• Characterization of cationic lipid DNA transfection complexes differing in susceptability to serum inhibition. BMC Biotechnology. [Link]

• Transfection Optimization—How to Get It Right. Biocompare. [Link]

• Fluorescence Imaging and Flow Cytometry Protocols on Adherent Mammalian Cell Lines Determining Transfection Efficiency. iGEM. [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. [Link]

• Interference of serum with lipoplex-cell interaction: Modulation of intracellular processing. ResearchGate. [Link]

• MTT Cell Proliferation Assay Kit. Assay Genie. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Sigma-Aldrich. [Link]

• A systematic comparison of in-house prepared transfection reagents in the delivery of mRNA or DNA to a wide range of cultured cells. Scientific Reports. [Link]

• Characterization of cationic lipid DNA transfection complexes differing in susceptability to serum inhibition. Semantic Scholar. [Link]

• Cationic lipid-mediated gene transfer: effect of serum on cellular uptake and intracellular fate of lipopolyamine/DNA complexes. Gene Therapy. [Link]

• A Comparative Efficiency Analysis of Commercial Transfection Reagents in HEK 293 cells. Aragen. [Link]

• Comparison of transfection efficiency between commercialy available transfection reagents. Biontex. [Link]

• Choosing the Right Transfection Reagent for Optimal Efficiency. Promega. [Link]

• Percent transfection efficiency of PNIm 10/DNA complexes. ResearchGate. [Link]

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• 3. Cationic Lipid Transfection | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Delipidated serum abolishes the inhibitory effect of serum on in vitro liposome-mediated transfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of cationic lipid DNA transfection complexes differing in susceptability to serum inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cationic lipid-mediated gene transfer: effect of serum on cellular uptake and intracellular fate of lipopolyamine/DNA complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. assaygenie.com [assaygenie.com]

Characterization and Quantification of N-(3-aminopropyl)-N-dodecyl-1,3-propanediamine Biocide by NMR and HPLC/MS

Executive Summary

N-(3-aminopropyl)-N-dodecyl-1,3-propanediamine (CAS 2372-82-9), commonly known as Lonzabac 12.100 or Bis(3-aminopropyl)dodecylamine , is a high-efficacy broad-spectrum biocide used in industrial and medical disinfection.[1] Its efficacy relies on the disruption of microbial cell membranes, a property derived from its amphiphilic structure containing a long hydrophobic dodecyl tail and a hydrophilic triamine head.

Accurate analysis of this molecule is challenging due to:

• Lack of Chromophores: It lacks conjugated systems, rendering standard UV-Vis detection (HPLC-UV) insensitive.

• Polarity: The polyamine headgroup causes severe peak tailing on standard C18 columns.

• Matrix Complexity: It is often present with synthesis by-products (mono- and diamines) that must be distinguished.

This guide compares two authoritative analytical workflows: qNMR (Quantitative Nuclear Magnetic Resonance) for raw material purity assessment and HPLC-MS/MS (High-Performance Liquid Chromatography-Tandem Mass Spectrometry) for trace residue quantification.

Part 1: Molecular Profile & Analytical Challenges

Property	Description	Analytical Implication
Structure	C18H41N3 (Triamine)	Highly basic; requires pH control or ion-pairing in HPLC.
Molecular Weight	299.54 g/mol	Suitable for ESI+ Mass Spectrometry.
Chromophore	None	UV detection is not viable. Requires MS or refractive index (low sensitivity).
Impurities	N-dodecyl-1,3-propanediamine (DA)N-dodecylamine (MA)	Structural analogs that co-elute without specific separation methods.

Part 2: NMR Spectroscopy – The Structural Gold Standard

Best For: Raw material purity, identification of synthesis by-products, and "mass balance" quantification without reference standards.

Principle

Proton (

) NMR provides a direct look at the hydrogen environments. Since the signal intensity is directly proportional to the number of nuclei, qNMR allows for the quantification of the main component (Triamine) relative to its impurities (Mono- and Diamines) by integrating specific resonance signals.

Experimental Protocol

• Instrument: 400 MHz or 600 MHz NMR Spectrometer.

• Solvent: DMSO-

  (Dimethyl sulfoxide-d6) is preferred over to prevent amine salt precipitation and ensure sharp peaks.

• Internal Standard (IS): Maleic Acid or Dimethyl sulfone (traceable standard) added at a known concentration.

Step-by-Step Workflow:

• Sample Prep: Weigh ~20 mg of biocide sample and ~10 mg of IS into a vial.

• Dissolution: Add 0.6 mL DMSO-

  . Vortex until clear.

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (

    ): > 5 × (typically 30–60 seconds) to ensure full relaxation for accurate integration.

  • Scans: 16–64.

• Analysis: Phase and baseline correct. Integrate the diagnostic signals:

  • Triamine (Target):

    ~2.5–2.8 ppm (methylene protons adjacent to amines).

  • Impurities: Look for shifts in the propyl chain signals indicative of missing amine groups.

Data Output

NMR effectively resolves the "active principle" (Triamine) from the "total amine" content.

• Result: Molar ratio of Mono-amine (MA) : Di-amine (DA) : Tri-amine (TA).[2]

• Typical Purity: Commercial samples often show ~90% Triamine, with ~9% Diamine and ~1% Monoamine.

Part 3: HPLC-MS/MS – The Sensitivity Specialist

Best For: Trace residue analysis (food, environmental samples), validation of cleaning protocols, and high-sensitivity quantification (< 1 ppm).

Principle

Because the molecule is highly polar and basic, it interacts strongly with silanol groups on silica columns, leading to peak tailing. Ion-Pairing Chromatography using perfluorinated acids (like HFBA) is required to mask these interactions and provide retention. Detection is achieved via Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode.[3][4][5][]

Experimental Protocol

• System: UHPLC coupled to a Triple Quadrupole Mass Spectrometer.

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 100mm x 2.1mm).

• Mobile Phase:

  • A: Water + 5 mM Heptafluorobutyric Acid (HFBA) + 0.1% Formic Acid.

  • B: Acetonitrile + 5 mM HFBA + 0.1% Formic Acid.

  • Note: HFBA acts as the ion-pairing agent.

• Gradient: 20% B to 80% B over 10 minutes.

Step-by-Step Workflow:

• Extraction (if matrix involved): Salting-out liquid-liquid extraction (SALLE) using Acetonitrile and NaCl.[3][4][]

• Injection: 5–10 µL.

• MS Parameters (ESI+):

  • Precursor Ion: m/z 300.3

    .

  • Quantifier Transition: m/z 300.3

    159.2 (Loss of propyl-amine chain).

  • Qualifier Transition: m/z 300.3

    72.1.

Data Output

• Limit of Quantification (LOQ): 5–10 µg/kg (ppb range).

• Selectivity: High.[7][8] The MRM transitions specifically isolate the triamine from the mono/diamine impurities, which have different precursor masses.

Part 4: Comparative Analysis

The choice between NMR and HPLC/MS depends entirely on the stage of drug/biocide development.

Feature	qNMR	HPLC-MS/MS
Primary Use	Raw material purity & structure confirmation.	Trace residue quantification & environmental monitoring.
Sensitivity (LOD)	Low (~0.1 - 1 mg/mL).	Extremely High (~0.005 mg/kg).
Specificity	High (Structural fingerprint).	Very High (Mass + Fragmentation).
Sample Prep	Minimal (Dissolve & Run).	Complex (Extraction, Ion-pairing reagents).[3][5][]
Throughput	Medium (10-20 mins/sample).	High (5-10 mins/sample).
Cost	High initial capital; Low per-sample cost.	High capital; Medium per-sample cost (solvents/columns).
Limitations	Cannot detect trace residues (<0.1%).	Requires ion-pairing reagents (HFBA) which can contaminate MS source.

Decision Matrix (Visualized)

Caption: Decision tree for selecting the optimal analytical method based on concentration range and standard availability.

Part 5: Experimental Workflows

qNMR Workflow for Purity Assessment

Caption: Step-by-step qNMR protocol for determining absolute purity of the biocide.

HPLC-MS/MS Workflow for Residue Analysis

Caption: HPLC-MS/MS workflow utilizing ion-pairing for trace detection.

References

• Mondin, A., et al. (2014).[9] Characterization and quantification of N-(3-aminopropyl)-N-dodecyl-1,3-propanediamine biocide by NMR, HPLC/MS and titration techniques.[2][3][5][9][10] Chemosphere, 95, 379-386.[5][10]

• Slimani, K., et al. (2018).[9] Liquid chromatography–tandem mass spectrometry method for the analysis of N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine, a biocidal disinfectant, in dairy products.[3][4][5][][9] Food Chemistry, 262, 168-177.[4][5][]

• European Chemicals Agency (ECHA). (2023). Assessment Report: N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine.

Sources

• 1. CAS 2372-82-9: N,N-Bis(3-aminopropyl)dodecylamine [cymitquimica.com]
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• 3. researchgate.net [researchgate.net]
• 4. Liquid chromatography-tandem mass spectrometry method for the analysis of N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine, a biocidal disinfectant, in dairy products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 7. Differences in HPLC and NMR: Structural Elucidation Relevance [eureka.patsnap.com]
• 8. HPLC, a modular technique that complements NMR [specificpolymers.com]
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• 10. pubs.acs.org [pubs.acs.org]

Comparison of the self-assembly of long-chain betaine surfactants with varied tailgroup structures

Topic: Comparative Self-Assembly of Long-Chain Betaine Surfactants: Tailgroup Architecture & Viscoelasticity Content Type: Technical Comparison Guide Audience: Researchers, Formulation Scientists, and Drug Development Professionals

Executive Summary

This guide provides a technical analysis of long-chain zwitterionic betaine surfactants, specifically focusing on how tailgroup architecture (chain length, unsaturation, and amido-linkers) dictates self-assembly into viscoelastic wormlike micelles (WLMs).[1][2]

While standard surfactants (C12–C14) form spherical micelles with low viscosity, ultra-long-chain betaines (C18–C22) exhibit "living polymer" behavior. This guide compares the industry-standard Oleyl Amidopropyl Betaine (OAB) against the ultra-long-chain Erucyl Amidopropyl Betaine (EAB) , demonstrating why EAB offers superior viscoelasticity and salt tolerance for high-stress applications like Enhanced Oil Recovery (EOR), while OAB remains the versatile choice for personal care.

Structural Variables & Theoretical Basis

The self-assembly of betaine surfactants is governed by the Critical Packing Parameter (

) , defined as: Where:

• = Volume of the hydrophobic tail.
• = Optimal surface area of the headgroup.
• = Critical length of the hydrophobic tail.

The Impact of Tailgroup Architecture

• Chain Length (C12 vs. C18 vs. C22): Increasing chain length increases the hydrophobic volume (

  ) and the scission energy ( ). Higher makes it thermodynamically unfavorable for micelles to form end-caps, forcing them to elongate into wormlike structures to eliminate ends.

• Unsaturation (C=C Double Bonds): A cis-double bond (as in Oleyl and Erucyl tails) introduces a permanent "kink." This prevents the crystallization associated with saturated long chains (like Stearyl C18:0) at room temperature, lowering the Krafft point while maintaining the hydrophobicity required for WLM formation.

• Amido-Propyl Linker: Unlike simple alkyl betaines, the amido-propyl linker facilitates intermolecular hydrogen bonding between surfactant monomers, stabilizing the wormlike network and increasing viscosity.

Visualization: Structure-to-Morphology Pathway

Figure 1: The interplay between molecular architecture and the resultant self-assembled aggregate morphology.

Comparative Performance Metrics

The following table contrasts the three distinct classes of betaine surfactants. Note the critical role of the "kink" (unsaturation) in enabling solubility for long chains.

Feature	Lauryl Betaine (LAB)	Oleyl Amidopropyl Betaine (OAB)	Erucyl Amidopropyl Betaine (EAB)
Tail Structure	C12 (Saturated)	C18:1 (Unsaturated, cis-9)	C22:1 (Unsaturated, cis-13)
CMC (mM)	~1.8 – 2.0	~0.01 – 0.05	< 0.005
Primary Aggregate	Spherical Micelles	Wormlike Micelles (Entangled)	Wormlike Micelles (Highly Entangled)
Zero-Shear Viscosity ( )	Low (< 0.1 Pa[3][4]·s)	High (~10–100 Pa·s)	Ultra-High (> 1000 Pa·s)
Relaxation Time ( )	Negligible	Moderate (Seconds)	Long (Minutes)
Salt Tolerance	Moderate	High	Very High (up to 20% KCl/HCl)
Krafft Point	< 0°C	< 0°C	< 0°C
Key Application	Foam boosting, Shampoo	Body wash, Conditioners	EOR, Fracturing Fluids, Drag Reduction

Key Insight: EAB outperforms OAB in viscosity and thermal stability because the longer C22 tail increases the expulsion energy of the surfactant from the micelle, making the "worms" longer and harder to break (scission) under shear or heat [1][2].

Experimental Protocols: Characterizing Self-Assembly

To validate the presence of WLMs and quantify their performance, a combination of Rheology and Cryo-TEM is required.

Protocol A: Rheological Characterization (Maxwell Model Verification)

Objective: Determine if the fluid behaves as a Maxwellian fluid (single relaxation time), characteristic of living polymer networks.

• Sample Preparation: Dissolve surfactant (e.g., 30-50 mM) in brine (e.g., 2% KCl). Allow to equilibrate for 24 hours to remove air bubbles.

• Instrumentation: Stress-controlled rheometer (e.g., Anton Paar MCR or TA Instruments DHR) with Cone-and-Plate geometry (2° cone).

• Temperature Control: Set Peltier plate to 25°C (or application temperature).

• Step 1: Strain Sweep: Perform at 1 Hz (6.28 rad/s). Determine the Linear Viscoelastic Region (LVR). Typically, WLMs are linear up to 10–50% strain.

• Step 2: Frequency Sweep: Perform from 0.01 to 100 rad/s at a fixed strain within the LVR (e.g., 5%).

• Data Analysis: Plot Storage Modulus (

  ) and Loss Modulus ( ) vs. angular frequency ( ).

  • Validation Criteria: In the low-frequency regime,

    and . A "crossover point" ( ) should be visible where .

  • Calculation:

    • Relaxation Time

      [5]

    • Plateau Modulus

      (for perfect Maxwell fluids).

Protocol B: Cryo-TEM Imaging

Objective: Direct visualization of micellar morphology (spheres vs. worms).

• Vitrification: Apply 3 µL of sample to a glow-discharged holey carbon grid (Quantifoil).

• Blotting: Blot excess liquid (filter paper) for 1–2 seconds in a humidity-controlled chamber (Vitrobot) to create a thin film (< 100 nm).

• Plunging: Immediately plunge into liquid ethane (-183°C) to vitrify water without crystallization.

• Imaging: Transfer to Cryo-TEM (e.g., 120–200 kV) under liquid nitrogen cooling.

• Observation: EAB and OAB should show entangled, thread-like structures. LAB will show dark spherical dots.

Visualization: Experimental Workflow

Figure 2: Dual-validation workflow using Rheology and Cryo-TEM to confirm viscoelastic surfactant performance.

Impact of Unsaturation: The "Kink" Effect

A critical finding for researchers is the necessity of the cis-double bond in long-chain betaines.

• Saturated (C18:0 Stearyl): The chains pack too efficiently, behaving like a solid crystal. The Krafft point is often > 60°C. This renders the surfactant useless for room-temperature formulations or cold-water injection in oil fields.

• Unsaturated (C18:1 Oleyl / C22:1 Erucyl): The cis bond creates a geometric "kink" that disrupts crystal lattice formation, keeping the surfactant fluid at low temperatures. However, it is hydrophobic enough to drive the formation of WLMs rather than spheres [3].

Data Comparison (Viscosity at 25°C, 50mM, 2% KCl):

• Stearyl Betaine: Precipitate (0 Pa·s)

• Oleyl Betaine: ~45 Pa·s

• Erucyl Betaine: ~1200 Pa·s

References

• Kelleppan, V. T., et al. (2018).[6] "Self-Assembly of Long-Chain Betaine Surfactants: Effect of Tailgroup Structure on Wormlike Micelle Formation." Langmuir, 34(3), 970-977.[7] [6]

• Flores, S. L., et al. (2023).[8] "Microstructural and thermodynamic characterization of wormlike micelles formed by polydisperse ionic surfactant solutions." The Journal of Chemical Physics, 159, 054902.

• Zou, W., et al. (2018).[9] "From Well-Entangled to Partially-Entangled Wormlike Micelles: A Characterization by Rheological Modeling." Soft Matter, 15, 642-656.

• Feng, Y., et al. (2012).[3] "Synthesis and Surface Activities of Amidobetaine Surfactants with Ultra-long Unsaturated Hydrophobic Chains." Journal of Surfactants and Detergents, 15, 657–661.[3]

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• 9. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 1,3-Propanediamine, N-[3-(hexadecyloxy)propyl]-

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 1,3-Propanediamine, N-[3-(hexadecyloxy)propyl]- (CAS No. 66054-26-0). As a long-chain alkyl ether diamine, this compound's handling requires a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This document synthesizes technical data from structurally similar compounds to establish a robust framework for its safe use, from receipt to disposal.

Section 1: Hazard Assessment and Core Principles

The primary hazards associated with short-chain N-alkylated 1,3-propanediamines are their corrosive nature.[2][5] This corrosivity is a function of the amine groups, which are basic and can cause severe chemical burns upon contact with skin, eyes, and mucous membranes. The long hexadecyloxypropyl chain in our target molecule is expected to reduce volatility compared to its shorter-chain analogs, but the inherent corrosivity of the diamine moiety remains the principal concern.

Core Safety Principle: Due to the high likelihood of corrosivity, all direct contact with 1,3-Propanediamine, N-[3-(hexadecyloxy)propyl]- must be strictly avoided. Engineering controls, appropriate Personal Protective Equipment (PPE), and meticulous handling techniques are paramount.

Section 2: Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure. The following table outlines the minimum required PPE for handling this compound.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Chemical safety goggles and a full-face shield	Standard safety glasses are insufficient. Goggles must provide a complete seal around the eyes. A face shield is required to protect the rest of the face from splashes.[4][6]
Hands	Chemical-resistant gloves (double-gloving recommended)	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. Double-gloving provides an additional layer of protection in case of a breach in the outer glove.[7]
Body	Chemical-resistant lab coat or apron over full-coverage clothing	A lab coat made of a chemically resistant material should be worn. Ensure that legs and arms are fully covered by clothing underneath the lab coat.[6]
Respiratory	Use in a certified chemical fume hood	Due to the expected low volatility, respiratory protection may not be required if handled exclusively within a functioning chemical fume hood. However, if there is any risk of aerosolization or if working outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[7]

Section 3: Step-by-Step Handling and Disposal Workflow

The following workflow provides a procedural guide for the safe handling of 1,3-Propanediamine, N-[3-(hexadecyloxy)propyl]- from initial receipt to final disposal.

Caption: Workflow for the safe handling of 1,3-Propanediamine, N-[3-(hexadecyloxy)propyl]-.

3.1. Preparation

• Don Appropriate PPE: Before handling the chemical container, put on all PPE as specified in the table above.

• Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Prepare Spill Kit: Have a spill kit rated for corrosive materials readily accessible. This should include an absorbent material and a neutralizing agent for bases.

3.2. Handling

• Receiving and Unpacking: Unpack the chemical container inside a chemical fume hood. Visually inspect the container for any signs of damage or leaks.

• Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids and oxidizing agents.[6] The storage area should be clearly labeled.

• Weighing and Aliquoting: All weighing and aliquoting must be performed inside a chemical fume hood. Use disposable equipment where possible to minimize cleaning.

• Use in Reaction: When adding the chemical to a reaction, do so slowly and carefully to avoid splashing.

3.3. Cleanup and Disposal

• Decontamination: Decontaminate any reusable glassware and surfaces that may have come into contact with the chemical. A suitable decontamination solution would be a dilute acid, followed by a thorough water rinse.

• Waste Segregation: All waste materials, including contaminated PPE, disposable equipment, and chemical residues, must be collected in a dedicated, labeled hazardous waste container.[8]

• Disposal: Dispose of the hazardous waste through your institution's Environmental Health and Safety (EH&S) office.[8][9] Do not pour this chemical down the drain.[9]

• Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid contaminating your skin. Dispose of single-use PPE in the designated hazardous waste container.

Section 4: Emergency Procedures

In Case of Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][7] Seek immediate medical attention.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[2][4] Seek immediate medical attention.

In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

In Case of Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and drink plenty of water. Seek immediate medical attention.[3][6]

By adhering to these protocols, researchers can safely handle 1,3-Propanediamine, N-[3-(hexadecyloxy)propyl]- and minimize the risk of exposure and injury. The principles of proactive hazard assessment, diligent use of engineering controls and PPE, and strict adherence to established handling and disposal procedures are the cornerstones of a safe and productive research environment.

References

• U.S. Environmental Protection Agency. (2025, December 4). 1,3-Propanediamine, N1-[3-(hexadecyloxy)propyl]-. Substance Details - SRS. Retrieved February 12, 2026, from [Link]

• Chemos GmbH & Co. KG. (2022, February 3). Safety Data Sheet: N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine. Retrieved February 12, 2026, from [Link]

• University of Pennsylvania, Environmental Health and Radiation Safety. (2003, February 15). Laboratory Chemical Waste Management Guidelines. Retrieved February 12, 2026, from [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. Retrieved February 12, 2026, from [Link]

• University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures. Retrieved February 12, 2026, from [Link]

• UW-La Crosse. (2019, February 15). Part G: Chemical Disposal Procedures. Retrieved February 12, 2026, from [Link]

• UNODC. Disposal of Chemicals used in the Illicit Manufacture of Drugs. Retrieved February 12, 2026, from [Link]

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